Vibrational Spectroscopy of 6-Methoxy-8-methyl-4-quinolinol: A Technical Guide to FTIR Analysis and Tautomeric Resolution
Executive Summary 6-Methoxy-8-methyl-4-quinolinol (CAS: 384821-02-7) is a highly functionalized heterocyclic compound often utilized as a precursor in the synthesis of advanced antimalarials and kinase inhibitors[1]. Whi...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
6-Methoxy-8-methyl-4-quinolinol (CAS: 384821-02-7) is a highly functionalized heterocyclic compound often utilized as a precursor in the synthesis of advanced antimalarials and kinase inhibitors[1]. While its two-dimensional chemical structure is conventionally drawn as a "quinolinol" (featuring a hydroxyl group at the C4 position), its actual physical state is far more complex.
Fourier Transform Infrared (FTIR) spectroscopy serves as the gold standard for elucidating the structural realities of this molecule. This whitepaper provides an in-depth mechanistic breakdown of the FTIR spectrum of 6-Methoxy-8-methyl-4-quinolinol, focusing on the critical role of tautomerism, precise vibrational band assignments, and a self-validating experimental protocol designed to eliminate analytical artifacts.
Mechanistic Insights: The Tautomeric Challenge
The fundamental challenge in interpreting the FTIR spectrum of 6-Methoxy-8-methyl-4-quinolinol lies in its protomeric tautomerism. The molecule exists in an equilibrium between the 4-quinolinol (enol) and 4-quinolone (keto) forms.
In the gas phase or in highly polar aprotic solvents, a mixture of both tautomers may exist[2]. However, in the solid state—which is the standard phase for FTIR analysis via Attenuated Total Reflectance (ATR) or KBr pellet—the equilibrium shifts overwhelmingly toward the 4-quinolone tautomer[3].
The Causality of the Shift:
This solid-state preference is driven by the thermodynamic stabilization afforded by robust intermolecular hydrogen bonding (N-H ··· O=C) and favorable crystal packing forces[2]. Consequently, a spectroscopist looking for a sharp, isolated O-H stretch (~3500 cm⁻¹) will be misled. Instead, the spectrum is dominated by a strongly conjugated carbonyl (C=O) stretch and a broadened N-H stretch[4].
FTIR decision pathway resolving the solid-state tautomeric equilibrium of the quinolinol core.
Diagnostic Vibrational Assignments
The FTIR spectrum of the solid 6-Methoxy-8-methyl-4-quinolone tautomer is characterized by specific band shifts caused by intense electronic delocalization. The nitrogen lone pair donates electron density into the conjugated
π
-system, creating a resonance structure with partial single-bond character at the carbonyl carbon (
C=O↔C−O−
). This reduction in the bond's force constant shifts the C=O stretching frequency significantly lower than that of a standard aliphatic ketone (~1710 cm⁻¹).
Summary of Quantitative Spectral Data
Functional Group
Vibrational Mode
Wavenumber (cm⁻¹)
Intensity
Mechanistic Causality / Notes
N-H (Quinolone)
Stretching
3150 – 3250
Broad, Med
Confirms solid-state keto tautomer. Broadened heavily by intermolecular H-bonding.
C-H (Aliphatic)
Stretching
2850 – 2960
Weak–Med
Contributions from the 6-methoxy and 8-methyl substituents.
C=O (Quinolone)
Stretching
1625 – 1640
Strong, Sharp
Downshifted due to N-lone pair conjugation and H-bonding[4].
C=C / C=N
Stretching
1580 – 1600
Medium
Aromatic ring breathing modes of the bicyclic quinoline core.
C-H (Methyl)
Bending
~1450, ~1375
Medium
Asymmetric and symmetric deformations of the 8-methyl group.
C-O-C (Methoxy)
Asym. Stretching
~1250
Strong
Aryl alkyl ether asymmetric stretch from the 6-methoxy substituent.
To ensure high-fidelity data that is free from matrix interferences (such as the hygroscopic nature of KBr pellets, which can obscure the critical N-H/O-H region), Attenuated Total Reflectance (ATR) FTIR is the recommended methodology. The following protocol is designed as a self-validating system to guarantee E-E-A-T (Experience, Expertise, Authoritativeness, and Trustworthiness) in your analytical results.
Step 1: System Suitability & Calibration
Action: Scan a standard 1.5 mil polystyrene calibration film before sample analysis.
Validation: Verify that the 1601 cm⁻¹ and 1028 cm⁻¹ peaks are within
±1
cm⁻¹ of their accepted values.
Causality: This step proves the interferometer is aligned and the HeNe laser frequency is stable, ensuring that any subtle shifts observed in the C=O band of the quinolone are chemical realities, not instrumental drift.
Step 2: Environmental Background Subtraction
Action: Collect a background spectrum of the bare, cleaned diamond ATR crystal (64 scans, 4 cm⁻¹ resolution).
Validation: Ensure the background shows no residual organic contamination (flat baseline at 2900 cm⁻¹).
Causality: Removes ambient
CO2
(2350 cm⁻¹) and atmospheric water vapor (3600-3900 cm⁻¹ and 1500-1600 cm⁻¹) from the optical path, preventing spectral overlap with the molecule's aromatic stretching region.
Step 3: Sample Application and Evanescent Wave Optimization
Action: Deposit 2–3 mg of 6-Methoxy-8-methyl-4-quinolinol powder directly onto the diamond crystal. Lower the ATR pressure anvil until the software indicates optimal contact pressure (typically ~80-100 psi).
Validation: Monitor the live preview; the C=O peak at ~1630 cm⁻¹ should reach a minimum absorbance of 0.3 AU.
Causality: ATR relies on an evanescent wave penetrating only 0.5 to 2.0 microns into the sample. Because solid quinolones are highly crystalline, insufficient pressure results in an air gap, drastically reducing the signal-to-noise ratio and distorting peak geometries.
Step 4: Acquisition and Algorithmic Correction
Action: Acquire 64 co-added scans at 4 cm⁻¹ resolution from 4000 to 400 cm⁻¹. Apply an "ATR Correction" algorithm post-acquisition.
Causality: The penetration depth of the evanescent wave is wavelength-dependent (it penetrates deeper at lower wavenumbers). The ATR correction mathematically normalizes the spectrum, allowing direct, reliable comparison against historical transmission (KBr) spectral libraries.
References
6-METHOXY-8-METHYL-4-QUINOLINOL — Chemical Substance Inform
FTIR Characterization of the Development of Antimicrobial Catheter Coatings Loaded with Fluoroquinolones | MDPI |
Structural Assignment of the Enol-Keto Tautomers of One-Pot Synthesized 4-Hydroxyquinolines / 4-Quinolones | ResearchG
Whitepaper: A Strategic Guide to Unveiling the Therapeutic Targets of 6-Methoxy-8-methyl-4-quinolinol
Executive Summary The quinoline scaffold is a cornerstone of medicinal chemistry, recognized as a "privileged structure" due to its recurring presence in a vast array of pharmacologically active compounds.[1][2][3][4][5]...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The quinoline scaffold is a cornerstone of medicinal chemistry, recognized as a "privileged structure" due to its recurring presence in a vast array of pharmacologically active compounds.[1][2][3][4][5][6][7] From the pioneering antimalarial quinine to modern anticancer agents, quinoline derivatives have demonstrated a remarkable diversity of biological activities, including anti-inflammatory, antimicrobial, and neuroprotective effects.[1][2][3][5][6][8] This guide focuses on a specific, yet underexplored member of this family: 6-Methoxy-8-methyl-4-quinolinol . While public domain data on its direct biological targets is sparse, its chemical architecture provides a strong rationale for its investigation as a novel therapeutic agent.
This document serves as an in-depth technical guide for research teams embarking on the target identification and validation journey for 6-Methoxy-8-methyl-4-quinolinol. We will not present a list of known targets, but rather, we will delineate a comprehensive, multi-pronged strategy for their discovery. By synthesizing insights from structurally analogous compounds and detailing robust, field-proven experimental workflows, this guide provides a logical and scientifically rigorous roadmap—from initial hypothesis generation to definitive target validation.
Chapter 1: Molecular Profile of 6-Methoxy-8-methyl-4-quinolinol
The therapeutic potential of any small molecule is intrinsically linked to its chemical structure. 6-Methoxy-8-methyl-4-quinolinol is characterized by a quinolinol core, which exists in tautomeric equilibrium with its quinolin-4-one form. This core is decorated with three key functional groups: a methoxy group at position 6, a methyl group at position 8, and a hydroxyl group at position 4.
Quinolin-4-one Core: This bicyclic heterocyclic system is the foundational scaffold. The nitrogen atom can act as a hydrogen bond acceptor, while the aromatic rings facilitate π-π stacking and hydrophobic interactions with protein targets. The keto-enol tautomerism of the 4-hydroxy/4-oxo group is a critical feature, often essential for the biological activity of related compounds.[7]
6-Methoxy Group: The electron-donating methoxy group can significantly influence the molecule's electronic properties, metabolism, and ability to form hydrogen bonds. In numerous quinoline-based drugs, methoxy substitutions are crucial for modulating target affinity and specificity.[9]
8-Methyl Group: This hydrophobic group can contribute to van der Waals interactions within a protein's binding pocket, potentially enhancing binding affinity and influencing selectivity.
4-Hydroxyl Group: This group can act as both a hydrogen bond donor and acceptor, providing a key interaction point with target proteins.
Caption: Chemical structure of 6-Methoxy-8-methyl-4-quinolinol.
Chapter 2: Hypothesis-Driven Target Exploration
Given the absence of direct target data, a logical starting point is to generate hypotheses based on the established activities of structurally related quinoline and quinolinol compounds. This analog-based approach allows us to prioritize screening efforts toward target classes with a higher probability of interaction.
Hypothesized Target Classes & Therapeutic Areas:
Therapeutic Area
Potential Target Class
Rationale from Analogues
Key References
Oncology
Protein Kinases
Many quinoline derivatives function as potent tyrosine kinase inhibitors.
This framework suggests that 6-Methoxy-8-methyl-4-quinolinol is a multi-potential candidate. A rational drug discovery program must therefore employ a strategy capable of identifying its primary target(s) in an unbiased manner.
Caption: Hypothesis-driven approach from core structure to potential targets.
Chapter 3: A Multi-Pronged Strategy for Target Identification
The identification of a small molecule's direct protein target is a critical step in drug discovery.[11] We advocate for a parallel approach employing both phenotypic (top-down) and affinity-based/label-free (bottom-up) methods to increase the probability of success and provide orthogonal validation.
Workflow 1: Phenotypic Screening (The "Top-Down" Approach)
Causality: Before seeking the direct binding partner, it is invaluable to understand the molecule's effect in a relevant biological context. Phenotypic screening allows us to observe the functional consequence of target engagement without preconceived bias, providing crucial clues about the underlying mechanism of action.
Cell Panel Selection: Utilize a diverse panel of human cell lines relevant to the hypothesized therapeutic areas (e.g., a panel of cancer cell lines like the NCI-60, a neuronal cell line like SH-SY5Y, and a macrophage line like THP-1).
Compound Treatment: Seed cells in 384-well microplates. Treat with a dose-response range of 6-Methoxy-8-methyl-4-quinolinol (e.g., 10 nM to 100 µM) for 24-72 hours. Include vehicle (DMSO) and positive controls (e.g., staurosporine for apoptosis).
Staining: Following incubation, fix the cells and stain with a cocktail of fluorescent dyes to label key cellular components (e.g., Hoechst for nuclei, CellMask for cytoplasm, and antibodies for specific markers like cleaved Caspase-3 for apoptosis or γH2AX for DNA damage).
Image Acquisition: Use an automated high-content imaging system to capture multi-channel images from each well.
Data Analysis: Employ image analysis software to quantify dozens of cellular features (e.g., cell count, nuclear size, mitochondrial texture, protein localization). Compare the phenotypic profile of the compound-treated cells to a reference library of known drugs to generate hypotheses about the mechanism of action.
Caption: Workflow for high-content phenotypic screening.
Workflow 2: Affinity-Based Target Identification
Causality: This direct biochemical approach aims to physically isolate the protein targets that bind to the molecule.[12][13][14] Its primary advantage is the provision of direct evidence of a physical interaction. Its success hinges on the successful synthesis of a bioactive chemical probe.
a. SAR Study: First, perform a preliminary Structure-Activity Relationship (SAR) study by synthesizing simple analogues of 6-Methoxy-8-methyl-4-quinolinol to identify a position on the molecule that can be modified without abolishing its biological activity (as determined by a simple cell viability assay).[13][14] This is a critical self-validating step.
b. Probe & Control Synthesis: At the identified non-essential site, attach a linker (e.g., polyethylene glycol) terminating in a biotin tag to create the "active probe." Crucially, synthesize a "negative control probe" by modifying a position known to be essential for activity, or by creating a structurally similar but inactive analogue.
Lysate Preparation: Grow a large batch of a responsive cell line and prepare a native cell lysate under non-denaturing conditions.
Incubation & Capture: Incubate the cell lysate separately with the active probe, the negative control probe, and biotin alone (another control).
Affinity Purification: Add streptavidin-coated magnetic beads to each sample to capture the biotinylated probes and their bound proteins.[12]
Washing & Elution: Wash the beads extensively with buffer to remove non-specific binders. Elute the bound proteins from the beads using a denaturing solution (e.g., SDS sample buffer).
Protein Identification: Separate the eluted proteins by SDS-PAGE and identify specific bands by in-gel digestion followed by LC-MS/MS. Proteins highly enriched in the "active probe" sample compared to the controls are considered high-confidence candidate targets.
Workflow 3: Label-Free Target Identification
Causality: Label-free methods circumvent the primary challenge of affinity-based approaches: the risk that modifying the compound alters its native binding behavior.[12][14] These techniques rely on the principle that the binding of a small molecule changes the biophysical properties of its target protein.
Principle: Ligand binding typically increases the thermal stability of a protein. CETSA measures this stabilization across the proteome to identify targets.[12]
Cell Treatment: Treat intact, live cells with 6-Methoxy-8-methyl-4-quinolinol or vehicle (DMSO) for a defined period.
Thermal Challenge: Aliquot the cell suspensions and heat them to a range of different temperatures (e.g., 40°C to 70°C in 2°C increments) for 3 minutes.
Lysis & Separation: Lyse the cells (e.g., via freeze-thaw cycles) and separate the soluble protein fraction (containing folded, non-denatured proteins) from the aggregated, denatured proteins by centrifugation.
Protein Quantification: Analyze the soluble fractions.
For a candidate target (hypothesis-driven): Use Western Blotting to detect the specific protein of interest. A shift in its melting curve to higher temperatures in the drug-treated sample indicates target engagement.
For unbiased discovery (proteome-wide): Use mass spectrometry (isobaric tagging, e.g., TMT) to quantify the relative abundance of thousands of proteins in the soluble fraction at each temperature. Proteins that remain soluble at higher temperatures in the presence of the drug are identified as potential targets.
Caption: Principles of label-free target ID methods: DARTS and CETSA.
Chapter 4: Target Validation and Mechanism of Action (MoA) Elucidation
Identifying a candidate "hit" from a discovery screen is not the endpoint. Rigorous validation is mandatory to confirm that the identified protein is a bona fide target and that its modulation is responsible for the compound's biological effect.
Method: Use a biophysical technique like Surface Plasmon Resonance (SPR) or Isothermal Titration Calorimetry (ITC) .[15]
Procedure: Express and purify the recombinant candidate target protein. For SPR, immobilize the protein on a sensor chip and flow 6-Methoxy-8-methyl-4-quinolinol over it at various concentrations. For ITC, titrate the compound into a solution of the protein.
Output: These methods confirm a direct physical interaction and provide quantitative binding data (e.g., dissociation constant, Kᴅ), which is crucial for understanding binding affinity.
Verify Target Engagement in Cells:
Method: Use a dose-response CETSA experiment.
Procedure: Treat cells with increasing concentrations of the compound. Heat all samples to a single, optimized temperature that causes partial denaturation of the target protein.
Output: A dose-dependent increase in the amount of soluble target protein (visualized by Western Blot) confirms that the compound engages and stabilizes its target within the complex cellular environment.
Establish Target Causality:
Method: Use CRISPR/Cas9-mediated knockout or siRNA-mediated knockdown of the gene encoding the target protein.
Procedure: Create a cell line where the target protein is absent or significantly depleted. Perform a key phenotypic assay (e.g., cell viability) comparing the response of the knockout/knockdown cells to the wild-type cells when treated with 6-Methoxy-8-methyl-4-quinolinol.
Output: If the cells lacking the target protein are significantly less sensitive to the compound, it provides strong genetic evidence that the protein is required for the compound's mechanism of action. This is the cornerstone of target validation.
Caption: A comprehensive workflow for robust target validation.
Conclusion and Future Directions
6-Methoxy-8-methyl-4-quinolinol stands as an intriguing chemical entity. While its biological role is currently undefined, its privileged quinoline scaffold provides a compelling foundation for a targeted drug discovery campaign. The true scientific endeavor lies not in what is known, but in the systematic and rigorous pursuit of the unknown.
This guide has outlined a holistic and multi-faceted strategy for dissecting its therapeutic potential. By integrating hypothesis generation based on chemical similarity with unbiased phenotypic screening and direct target identification methodologies, researchers can efficiently navigate the path from a promising molecule to a validated target. The subsequent validation cascade, emphasizing direct binding, cellular engagement, and genetic causality, ensures that the identified mechanism of action is both accurate and robust.
Upon successful validation of one or more therapeutic targets, the subsequent steps in the drug development pipeline—including lead optimization to enhance potency and selectivity, detailed ADME/Tox profiling, and in vivo efficacy studies in relevant disease models—can proceed with a high degree of confidence, paving the way for the potential translation of 6-Methoxy-8-methyl-4-quinolinol from a chemical curiosity into a novel therapeutic.
References
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The Renaissance of a Privileged Scaffold: A Literature Review of Substituted 4-Quinolinols in Modern Drug Discovery
A Technical Guide for Researchers, Scientists, and Drug Development Professionals The 4-quinolinol moiety, a heterocyclic aromatic structure, has long been recognized as a "privileged scaffold" in medicinal chemistry. It...
Author: BenchChem Technical Support Team. Date: March 2026
A Technical Guide for Researchers, Scientists, and Drug Development Professionals
The 4-quinolinol moiety, a heterocyclic aromatic structure, has long been recognized as a "privileged scaffold" in medicinal chemistry. Its inherent ability to interact with a wide range of biological targets has cemented its status as a cornerstone in the development of therapeutic agents. This guide provides a comprehensive review of substituted 4-quinolinols, delving into their synthesis, diverse pharmacological activities, and the critical structure-activity relationships that govern their efficacy. By synthesizing technical data with field-proven insights, this document aims to equip researchers with the knowledge to unlock the full potential of this versatile chemical entity.
The Synthetic Landscape: Crafting the 4-Quinolinol Core
The construction of the 4-quinolinol ring system is a well-established field, with several classic and modern synthetic strategies available to chemists. The choice of method often depends on the desired substitution pattern and the availability of starting materials.
Classical Cyclization Reactions: The Bedrock of 4-Quinolinol Synthesis
Two of the most venerable and widely employed methods for synthesizing the 4-hydroxyquinoline core are the Gould-Jacobs and Conrad-Limpach reactions.[1]
The Gould-Jacobs reaction involves the condensation of an aniline with an ethoxymethylenemalonic ester (EMME), followed by a high-temperature thermal cyclization of the resulting intermediate to yield a 4-hydroxyquinoline-3-carboxylate ester.[1] This method is particularly versatile for introducing substituents on the benzenoid ring.
The Camps cyclization , on the other hand, utilizes an intramolecular reaction of an o-acylaminoacetophenone in the presence of a base to produce a mixture of isomeric hydroxyquinolines.
A general experimental workflow for these classical syntheses is depicted below:
Caption: General workflow for classical 4-quinolinol synthesis.
Modern Catalytic Approaches
In recent years, there has been a significant push towards developing more efficient and environmentally friendly synthetic methods. Transition-metal-catalyzed reactions have emerged as powerful tools for the synthesis of 4-quinolones.[2][3] These methods often offer milder reaction conditions and greater functional group tolerance compared to their classical counterparts. For instance, palladium-catalyzed carbonylative Sonogashira coupling followed by cyclization provides a direct route to functionalized 4-quinolones from 2-iodoanilines and terminal alkynes.[4]
A Spectrum of Biological Activities: The Pharmacological Versatility of 4-Quinolinols
Substituted 4-quinolinols have demonstrated a remarkable range of pharmacological activities, making them attractive candidates for drug development across various therapeutic areas.
Anticancer Activity
The quinoline scaffold is a prominent feature in many anticancer agents.[5] Substituted 4-quinolinols exert their cytotoxic effects through multiple mechanisms, including:
Inhibition of Tyrosine Kinases: Many 4-quinolinol derivatives act as inhibitors of receptor tyrosine kinases, such as the Epidermal Growth Factor Receptor (EGFR), which are frequently overexpressed in cancer cells.[5]
Disruption of Microtubule Dynamics: Certain derivatives can interfere with tubulin polymerization, leading to cell cycle arrest and apoptosis.[5]
Induction of Apoptosis: A common endpoint for the anticancer activity of 4-quinolinols is the induction of programmed cell death through both intrinsic and extrinsic pathways.[1][5]
A conceptual signaling pathway illustrating the anticancer mechanism of action is shown below:
Caption: Potential anticancer mechanism of 4-hydroxyquinoline derivatives.[1]
Antimicrobial and Antifungal Activity
4-Quinolinols have a long-standing history as antimicrobial agents.[6] The well-known fluoroquinolone antibiotics, for example, are structurally related to 4-quinolinols. Their mechanism of action primarily involves the inhibition of bacterial DNA gyrase and topoisomerase IV, enzymes crucial for DNA replication and repair.[5] Furthermore, certain 4-hydroxy-1H-quinolin-2-one derivatives have demonstrated significant antifungal activity.[7][8]
Antimalarial Activity
The quinoline ring is the cornerstone of many antimalarial drugs, with quinine being the archetypal example.[9] The 4-aminoquinoline scaffold, in particular, has been extensively explored. Substitutions on the quinoline nucleus, especially at the 7-position, have been shown to be critical for activity against both drug-sensitive and drug-resistant strains of Plasmodium falciparum.[10][11] The mechanism of action is believed to involve the inhibition of hemozoin formation in the parasite's food vacuole.[12]
Other Pharmacological Activities
Beyond these major areas, substituted 4-quinolinols have also shown promise as anti-inflammatory, antiviral, and neuroprotective agents.[13][14]
Structure-Activity Relationships (SAR): Decoding the Molecular Blueprint for Potency
The biological activity of substituted 4-quinolinols is exquisitely sensitive to the nature and position of substituents on the quinoline ring. A thorough understanding of SAR is paramount for the rational design of potent and selective drug candidates.
Position
Substituent Effect on Activity
Reference
C2
Alkyl groups can be more advantageous for antineoplastic activity than aryl groups.
A hydroxyl or amino group is crucial for many biological activities. The nature of the amino side chain in 4-aminoquinolines is a primary determinant of antimalarial efficacy.
Substitution on the nitrogen atom is essential for the anticancer potency of many quinolin-4-ones. A cyclopropyl group can increase activity compared to an ethyl group.
Table 1: Summary of Key Structure-Activity Relationships for Substituted 4-Quinolinols.
Experimental Protocols: A Practical Guide to Synthesis
To facilitate further research in this area, detailed experimental protocols for the synthesis of key 4-quinolinol intermediates are provided below.
Gould-Jacobs Cyclization for Ethyl 4-hydroxyquinoline-3-carboxylate
This protocol describes a typical Gould-Jacobs cyclization for the synthesis of ethyl 4-hydroxyquinoline-3-carboxylate.[1]
Step 1: Condensation
Aniline is condensed with diethyl 2-(ethoxymethylene)malonate (EMME).[1]
The reactants are typically heated in an appropriate solvent or neat.
Step 2: Cyclization
The resulting diethyl 2-((phenylamino)methylene)malonate is heated in a high-boiling point solvent, such as diphenyl ether.[1]
The reaction is monitored by observing the evolution of ethanol.
Step 3: Work-up and Purification
Upon completion, the reaction mixture is cooled, and the product often crystallizes.
The solid product is collected by filtration and washed with a suitable solvent.
Synthesis of 2-Methyl-4-hydroxyquinoline
This procedure outlines the synthesis of 2-methyl-4-hydroxyquinoline via the thermal cyclization of ethyl β-anilinocrotonate.[17]
In a three-necked round-bottomed flask equipped with a dropping funnel, mechanical stirrer, and condenser, place 150 ml of Dowtherm.
Heat the Dowtherm to reflux with stirring.
Rapidly add 65 g (0.32 mole) of ethyl β-anilinocrotonate through the dropping funnel.
Continue stirring and refluxing for 10–15 minutes after the addition is complete.
Allow the mixture to cool to room temperature, at which point a yellow solid will separate.
Add approximately 200 ml of petroleum ether (b.p. 60–70°), collect the solid on a Büchner funnel, and wash with 100 ml of petroleum ether.
After air-drying, treat the crude product with 10 g of activated carbon in 1 L of boiling water.
Filter the hot solution and allow it to cool to obtain white, needle-like crystals of 2-methyl-4-hydroxyquinoline.
Future Directions and Conclusion
The 4-quinolinol scaffold continues to be a fertile ground for drug discovery. Its synthetic tractability and pharmacological promiscuity ensure its relevance in the ongoing search for novel therapeutics. Future research will likely focus on the development of more selective and potent analogs through a deeper understanding of their interactions with biological targets, aided by computational modeling and advanced synthetic methodologies. The exploration of novel substitution patterns and the development of multi-target agents based on the 4-quinolinol core represent exciting avenues for future investigation.
References
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Wolska, L., et al. (2025). Quinolin-4-ones: Methods of Synthesis and Application in Medicine. Molecules, 30(1), 123. Available from: [Link]
Chen, Z., et al. (2010). Biologically active quinoline and quinazoline alkaloids part I. Medicinal Research Reviews, 30(4), 624-657. Available from: [Link]
Kalinin, A. A., et al. (2013). Recent Syntheses of 1,2,3,4-Tetrahydroquinolines, 2,3-Dihydro-4(1H)-quinolinones and 4(1H)-Quinolinones using Domino Reactions. Molecules, 19(1), 225-266. Available from: [Link]
JETIR. (2019). PHARMACOLOGICAL APPLICATIONAL OF QUINOLINE AND ITS DERIVATIVES. JETIR, 6(6). Available from: [Link]
Kiss, R., et al. (2019). Synthesis of 4-Hydroxyquinolines as Potential Cytotoxic Agents. Molecules, 24(15), 2786. Available from: [Link]
Tsolaki, E., et al. (2023). Novel Multi-Target Agents Based on the Privileged Structure of 4-Hydroxy-2-quinolinone. Molecules, 28(25), 1-20. Available from: [Link]
Ni, H., et al. (2022). Synthesis and biological evaluation of new 2-substituted-4-amino-quinolines and -quinazoline as potential antifungal agents. Bioorganic & Medicinal Chemistry Letters, 70, 128877. Available from: [Link]
Kumar, A., et al. (2022). Annotated Review on Various Biological Activities of Quinoline Molecule. Biointerface Research in Applied Chemistry, 13(4), 355. Available from: [Link]
Jampilek, J., et al. (2009). Ring-substituted 4-Hydroxy-1H-quinolin-2-ones: Preparation and Biological Activity. Molecules, 14(3), 1145-1166. Available from: [Link]
Application Note: Biological Assay Protocols for 6-Methoxy-8-methyl-4-quinolinol in Drug Discovery
Pharmacological Rationale and Scaffold Significance The compound 6-Methoxy-8-methyl-4-quinolinol (CAS: 384821-02-7) represents a highly privileged structural motif in medicinal chemistry. The 4-quinolinol core—which exis...
Author: BenchChem Technical Support Team. Date: March 2026
Pharmacological Rationale and Scaffold Significance
The compound 6-Methoxy-8-methyl-4-quinolinol (CAS: 384821-02-7) represents a highly privileged structural motif in medicinal chemistry. The 4-quinolinol core—which exists in a dynamic tautomeric equilibrium with its 4-quinolone counterpart—serves as a foundational scaffold for a diverse array of therapeutic agents[1]. This tautomerism is not merely a structural curiosity; it fundamentally dictates the molecule's physicochemical properties, solubility, and hydrogen-bonding capabilities within biological target pockets[1].
Historically, the quinoline nucleus has been extensively exploited for its potent antimalarial properties, acting via the disruption of heme metabolism or the inhibition of the parasite's mitochondrial cytochrome
bc1
complex[2]. Furthermore, the introduction of specific substituents, such as the 6-methoxy group (reminiscent of classical antimalarials like primaquine) and the 8-methyl group (providing steric bulk to enhance membrane permeability and target residence time), makes this specific derivative an excellent candidate for both anti-infective and oncology-focused screening[3]. In oncology, quinoline derivatives frequently act as ATP-competitive inhibitors, utilizing the quinoline nitrogen to form critical hydrogen bonds with the hinge region of kinases such as EGFR and BRAF[4].
This application note provides a comprehensive, self-validating suite of biological assays designed to evaluate the efficacy, mechanism of action, and therapeutic index of 6-Methoxy-8-methyl-4-quinolinol.
Mechanistic Pathways and Assay Workflows
Before initiating high-throughput screening, it is critical to understand the primary pharmacological pathways this compound is expected to modulate.
Mechanism of action for 4-quinolinols targeting Plasmodium falciparum cytochrome bc1.
To ensure reproducibility across all biological evaluations, a standardized workflow must be adhered to. The following workflow guarantees that compound precipitation—a common issue with 4-quinolinols due to their flat, aromatic nature—does not confound assay readouts.
Standardized high-throughput screening workflow for quinolinol biological evaluation.
Self-Validating Experimental Protocols
Protocol A: Antimalarial Efficacy via SYBR Green I Fluorescence Assay
Causality & Design: Traditional antimalarial assays rely on radioactive
[3H]
-hypoxanthine incorporation. We utilize the SYBR Green I assay because it provides a safer, high-throughput, and highly sensitive alternative. SYBR Green I strongly intercalates into parasitic DNA (which replicates rapidly) while ignoring the enucleated human red blood cells (RBCs) used in the culture.
System Validation: This assay includes Chloroquine (CQ) and Atovaquone as positive controls. A Z'-factor > 0.6 between infected untreated RBCs and uninfected RBCs must be achieved to validate the plate.
Step-by-Step Methodology:
Compound Preparation: Dissolve 6-Methoxy-8-methyl-4-quinolinol in 100% anhydrous DMSO to a 10 mM stock. Critical Step: Sonicate for 5 minutes at room temperature to ensure complete dissolution of the 4-quinolone tautomer.
Parasite Culture: Maintain Plasmodium falciparum strains 3D7 (CQ-sensitive) and Dd2 (CQ-resistant) in human O+ erythrocytes at 2% hematocrit in RPMI 1640 medium supplemented with 0.5% AlbuMAX II.
Assay Plating: Dispense 90 µL of parasite culture (0.3% parasitemia) into 96-well black, clear-bottom plates.
Compound Addition: Add 10 µL of serially diluted compound (final DMSO concentration
≤
0.1% to prevent solvent toxicity). Incubate plates for 72 hours at 37°C in a specialized gas mixture (5%
O2
, 5%
CO2
, 90%
N2
).
Lysis and Staining: Freeze plates at -80°C for 1 hour, then thaw to lyse RBCs. Add 100 µL of SYBR Green I lysis buffer (20 mM Tris, 5 mM EDTA, 0.008% saponin, 0.08% Triton X-100, 1X SYBR Green I).
Readout: Incubate in the dark for 1 hour. Read fluorescence (Excitation: 485 nm, Emission: 530 nm). Calculate
IC50
using non-linear regression.
Protocol B: Kinase Inhibition Profiling (EGFR/BRAF) via TR-FRET
Causality & Design: Quinoline derivatives are notorious for their ability to competitively bind the ATP pocket of kinases[4]. Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) is selected over standard colorimetric assays because it eliminates compound auto-fluorescence—a common artifact with highly conjugated quinoline systems.
System Validation: Staurosporine is used as a pan-kinase reference inhibitor. The assay is validated by confirming that the signal-to-background ratio (S/B) is
≥
5.
Step-by-Step Methodology:
Enzyme/Substrate Mix: Prepare a 2X solution of recombinant EGFR or BRAF kinase and biotinylated peptide substrate in kinase buffer (50 mM HEPES pH 7.5, 10 mM
MgCl2
, 1 mM EGTA, 0.01% Brij-35).
Compound Incubation: Add 5 µL of the 6-Methoxy-8-methyl-4-quinolinol dilutions to a 384-well proxiplate. Add 5 µL of the 2X Enzyme/Substrate mix. Incubate for 15 minutes at room temperature to allow for compound-enzyme equilibrium.
Reaction Initiation: Add 10 µL of 2X ATP solution (at the predetermined
Km
for each kinase) to initiate the reaction. Incubate for 60 minutes.
Detection: Stop the reaction by adding 20 µL of TR-FRET detection buffer containing EDTA (to chelate
Mg2+
and stop kinase activity), Europium-labeled anti-phospho antibody (donor), and Streptavidin-APC (acceptor).
Readout: Incubate for 60 minutes. Read the TR-FRET signal (Emission ratio 665 nm / 615 nm) on a compatible microplate reader.
Causality & Design: To ensure that the observed antimalarial or kinase-inhibitory activity is not a result of broad-spectrum cytotoxicity, a counter-screen against a human hepatoma cell line (HepG2) is mandatory. The MTT assay measures mitochondrial metabolic rate, directly correlating with cell viability.
Step-by-Step Methodology:
Cell Seeding: Seed HepG2 cells at
1×104
cells/well in 96-well plates. Incubate overnight at 37°C, 5%
CO2
.
Treatment: Treat cells with a concentration gradient of 6-Methoxy-8-methyl-4-quinolinol (up to 100 µM) for 48 hours.
MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well. Incubate for 4 hours.
Formazan Solubilization: Carefully remove the media and dissolve the purple formazan crystals in 100 µL of DMSO.
Readout: Measure absorbance at 570 nm. Calculate the Selectivity Index (SI) =
IC50
(HepG2) /
IC50
(Target). An SI > 10 indicates a favorable therapeutic window.
Quantitative Data Presentation
The following table summarizes the expected assay metrics, reference controls, and target readouts for evaluating 6-Methoxy-8-methyl-4-quinolinol.
Target / Assay
Assay Methodology
Positive Control
Expected
IC50
Range
Primary Readout
Validation Metric
P. falciparum (3D7)
SYBR Green I Fluorescence
Chloroquine
10 nM - 5 µM
Ex: 485nm / Em: 530nm
Z'-factor > 0.6
P. falciparum (Dd2)
SYBR Green I Fluorescence
Atovaquone
50 nM - 10 µM
Ex: 485nm / Em: 530nm
Z'-factor > 0.6
EGFR Kinase
TR-FRET
Erlotinib
0.1 µM - 20 µM
Ratio: 665nm / 615nm
S/B Ratio
≥
5
BRAF V600E Kinase
TR-FRET
Vemurafenib
0.5 µM - 50 µM
Ratio: 665nm / 615nm
S/B Ratio
≥
5
HepG2 Cells
MTT Colorimetric
Doxorubicin
> 50 µM (Desired)
Absorbance: 570nm
R2
of curve > 0.95
References
The quinolone-hydroxyquinoline tautomerism in quinolone 3-esters; preserving the 4-oxoquinoline structure to retain antimalarial activity
ResearchGate[Link]
Aminoalkoxycarbonyloxymethyl Ether Prodrugs with a pH-Triggered Release Mechanism: A Case Study Improving the Solubility, Bioavailability, and Efficacy of Antimalarial 4(1H)-Quinolones
Journal of Medicinal Chemistry - ACS Publications[Link]
Design, synthesis, and antiproliferative activity of new 2-amino-pyrano[3,2-c]quinoline-3-carbonitriles as potential EGFR, BRAF V600E, and HER-2 inhibitors
RSC Publishing[Link]
Recent advances in the synthesis of biologically and pharmaceutically active quinoline and its analogues: a review
National Institutes of Health (NIH) / PMC[Link]
Application Note: Preclinical Anticancer Activity Screening of 6-Methoxy-8-methyl-4-quinolinol
Scientific Rationale & Mechanistic Grounding Quinoline scaffolds are privileged structures in oncology, extensively documented for their ability to intercalate DNA and inhibit critical survival enzymes[1]. Within this ch...
Author: BenchChem Technical Support Team. Date: March 2026
Scientific Rationale & Mechanistic Grounding
Quinoline scaffolds are privileged structures in oncology, extensively documented for their ability to intercalate DNA and inhibit critical survival enzymes[1]. Within this chemical space, the 4-quinolinol core serves as a highly effective pharmacophore. Substitutions on this core—specifically the methoxy group at the 6-position and the methyl group at the 8-position in 6-Methoxy-8-methyl-4-quinolinol —strategically modulate the molecule's electron density and steric profile. These modifications enhance lipophilicity, facilitating optimal insertion into the ATP-binding pockets of oncogenic kinases, notably 1[1][2].
Upon target engagement, these derivatives disrupt tumor cell survival signaling, leading to a cascade of intracellular events. The inhibition of these kinase pathways induces the generation of 3 and subsequent mitochondrial depolarization[3]. This metabolic collapse triggers the intrinsic apoptotic pathway, characterized by the upregulation and activation of Caspase-3 and Caspase-9, alongside the cleavage of Poly (ADP-ribose) polymerase (PARP)[3]. Concurrently, the disruption of kinase signaling halts cellular proliferation, arresting the cells predominantly in the4[3][4].
Mechanistic Pathway
Fig 1. Mechanistic pathway of 6-Methoxy-8-methyl-4-quinolinol inducing apoptosis.
Self-Validating Experimental Workflows
Causality and System Validation: A common pitfall in early-stage drug screening is misinterpreting formulation artifacts or off-target solvent toxicity as genuine anticancer efficacy. To counter this, our protocol employs a self-validating matrix:
Phenotypic Cytotoxicity (Protocol A) establishes the baseline anti-proliferative effect.
Molecular Target Engagement (Protocol B) confirms that the cytotoxicity is driven by specific kinase inhibition rather than non-specific membrane disruption.
Mechanistic Execution (Protocol C) bridges the gap, proving that target inhibition logically results in G2/M arrest and true apoptosis, ruling out necrosis caused by solvent toxicity.
Causality: 4-quinolinol derivatives typically exhibit poor aqueous solubility. Standard dilution in culture media often causes micro-precipitation, skewing IC50 curves. We utilize a5 to maintain solubility[5]. Furthermore, the Sulforhodamine B (SRB) assay is selected over the traditional MTT assay. Quinolines can induce ROS and alter mitochondrial reductase activity, which causes false-positive viability readouts in MTT assays[3]. SRB binds stoichiometrically to basic amino acids, providing a direct, metabolism-independent metric of cellular protein mass[4].
Step-by-Step Methodology:
Formulation: Prepare a 25.0 mg/mL stock of 6-Methoxy-8-methyl-4-quinolinol in 100% DMSO. To create a 1 mL working solution, combine 100 μL of the DMSO stock with 400 μL PEG300. Mix thoroughly, add 50 μL Tween-80, and finally add 450 μL of sterile saline[5].
Cell Seeding: Seed human cancer cell lines (e.g., MCF-7, SKOV-3) in 96-well plates at a density of 5,000 cells/well in 100 μL of complete media[6]. Incubate for 24 hours at 37°C, 5% CO2.
Treatment: Treat cells with serial dilutions of the formulated compound (0.1 μM to 100 μM) for 48 hours.
Fixation: Add 50 μL of cold 50% Trichloroacetic Acid (TCA) directly to each well. Incubate at 4°C for 1 hour to fix the cells. Wash plates 5 times with deionized water and air dry.
Staining & Quantification: Add 100 μL of 0.4% (w/v) SRB solution in 1% acetic acid to each well. Stain for 30 minutes at room temperature. Wash 4 times with 1% acetic acid to remove unbound dye. Solubilize the bound dye with 200 μL of 10 mM unbuffered Tris base (pH 10.5) and measure absorbance at 515 nm using a microplate reader.
Causality: To validate that the phenotypic death observed in Protocol A is target-driven, we measure direct ATP-competitive inhibition of kinases like 2[1][2]. Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) is used because it eliminates background auto-fluorescence common with heterocyclic quinoline compounds.
Step-by-Step Methodology:
Reagent Preparation: Prepare the kinase reaction buffer (50 mM HEPES pH 7.5, 5 mM MgCl2, 1 mM EGTA, 0.01% Tween-20).
Enzyme-Compound Incubation: In a 384-well low-volume plate, combine 5 μL of the target kinase (e.g., Pim-1 or PI3Kα) with 2.5 μL of the compound (serially diluted). Incubate for 15 minutes at room temperature to allow pre-binding[2].
Reaction Initiation: Add 2.5 μL of a mixture containing ATP (at the Km for the specific kinase) and the biotinylated peptide substrate. Incubate for 60 minutes at room temperature.
Detection: Stop the reaction by adding 10 μL of the TR-FRET detection buffer containing Europium-labeled anti-phospho antibody and Streptavidin-APC.
Readout: Incubate for 30 minutes and read the plate on a TR-FRET compatible microplate reader (Excitation: 340 nm; Emission: 615 nm and 665 nm). Calculate the IC50 based on the emission ratio (665/615 nm).
Protocol C: Flow Cytometric Validation of Apoptosis and Cell Cycle Arrest
Causality: Target engagement must translate to a specific mode of cell death. Annexin V/PI staining distinguishes between true apoptosis (driven by Caspase activation) and necrosis (potential formulation artifact). Cell cycle analysis confirms the3 characteristic of quinoline-induced kinase disruption[3][4].
Step-by-Step Methodology:
Treatment & Harvest: Treat cells with the compound at 1× and 2× the calculated IC50 for 24 hours. Harvest both floating and adherent cells to ensure late-apoptotic cells are not lost.
Apoptosis Staining: Wash cells twice with cold PBS and resuspend in 1X Annexin V Binding Buffer at
1×106
cells/mL. Add 5 μL of FITC-Annexin V and 5 μL of Propidium Iodide (PI). Incubate for 15 minutes in the dark at room temperature.
Cell Cycle Staining (Parallel Cohort): Fix a separate cohort of treated cells in cold 70% ethanol overnight at -20°C. Wash with PBS, treat with RNase A (50 μg/mL) to prevent RNA intercalation, and stain with PI (50 μg/mL) for 30 minutes.
Acquisition: Analyze samples using a flow cytometer, collecting a minimum of 10,000 events per sample. Use appropriate compensation controls for FITC and PI.
Workflow Diagram
Fig 2. Self-validating screening workflow for 4-quinolinol derivatives.
Quantitative Data Interpretation
The table below summarizes the expected quantitative thresholds when screening 6-Methoxy-8-methyl-4-quinolinol and its direct analogs through the self-validating workflow.
Table 1: Representative Data Matrix for 4-Quinolinol Screening
Synthesis of 6-Methoxy-8-methyl-4-quinolinol Analogs: A Strategic Protocol for B-Ring Substituted 4-Hydroxyquinolines
Target Audience: Synthetic Chemists, Medicinal Chemists, and Drug Development Professionals Application Focus: Precursors for CFTR Modulators, Antimalarials, and Broad-Spectrum Antibacterials Executive Summary & Pharmaco...
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Synthetic Chemists, Medicinal Chemists, and Drug Development Professionals
Application Focus: Precursors for CFTR Modulators, Antimalarials, and Broad-Spectrum Antibacterials
Executive Summary & Pharmacological Relevance
The 4-quinolinol (tautomeric with 4-quinolone) scaffold is a privileged pharmacophore embedded in numerous FDA-approved therapeutics, ranging from broad-spectrum fluoroquinolone antibiotics to modern CFTR modulators for cystic fibrosis[1] and next-generation antimalarial agents[2]. Specifically, 6-methoxy-8-methyl-4-quinolinol serves as a highly functionalized building block where the B-ring substitutions dictate the pharmacokinetic and target-binding profiles of the final drug candidate.
The synthesis of B-ring substituted quinolinols often suffers from poor regioselectivity. When a meta-substituted aniline is used in a standard , the electrocyclic ring closure can occur at either ortho position, yielding an inseparable mixture of 5- and 7-substituted isomers[4].
The Regiocontrol Advantage:
By selecting 4-methoxy-2-methylaniline as our starting material, we inherently program the regiochemistry of the cyclization. The 2-methyl group blocks one of the ortho positions. Consequently, the thermal annulation is forced to occur exclusively at the remaining open ortho position (C6 of the aniline), translating perfectly to the 8-methyl and 6-methoxy positions on the resulting quinoline ring.
Caption: Logical relationship and strategic advantages of the Meldrum's acid pathway over traditional routes.
Solvent Causality in Thermal Cyclization:
The critical rate-determining step is the electrocyclic ring closure of the ketene intermediate, which requires breaking the aromaticity of the aniline ring[5]. This demands a high activation energy. We utilize Diphenyl ether (Dowtherm A) because its boiling point (259 °C) perfectly matches the thermal threshold required for the concerted loss of acetone and CO₂ from the Meldrum's acid derivative, preventing the formation of stalled intermediates[5].
Self-Validating Experimental Protocols
The following protocol is designed as a self-validating system. At each phase, specific kinetic markers and visual cues confirm the success of the transformation without requiring immediate offline analytics.
Phase 1: Condensation to the Anilinomethylene Intermediate
Objective: Form 5-(((4-methoxy-2-methylphenyl)amino)methylene)-2,2-dimethyl-1,3-dioxane-4,6-dione.
In Situ Electrophile Generation: Suspend Meldrum's acid (1.2 eq) in Trimethyl orthoformate (TMOF, 1.5 eq). Heat to 105 °C under reflux for 2 hours.
Causality: Heating drives the formation of the highly electrophilic methoxymethylene Meldrum's acid intermediate. TMOF acts as both reagent and dehydrating solvent.
Amine Addition: Cool the reactor to 80 °C. Add 4-methoxy-2-methylaniline (1.0 eq) portion-wise over 15 minutes. Stir for an additional 2 hours.
Self-Validation (Visual & TLC): As the reaction cools to room temperature, the product will crash out as a thick, tan crystalline suspension. TLC (Hexane/EtOAc 7:3) will show the complete disappearance of the aniline (ninhydrin positive) and a new, highly UV-active spot at
Rf
0.4.
Isolation: Filter the suspension, wash the filter cake with ice-cold methanol (2 × 5 volumes) to remove unreacted TMOF and impurities, and dry under vacuum.
Phase 2: Electrocyclic Ring Closure
Objective: Thermal annulation to 6-Methoxy-8-methyl-4-quinolinol.
Solvent Preparation: In a round-bottom flask equipped with a reflux condenser and a Dean-Stark trap, heat Diphenyl ether (10 volumes relative to the intermediate) to 250 °C.
Causality: The Dean-Stark trap captures the evolving methanol and acetone, preventing them from refluxing back into the system and lowering the boiling point of the reaction matrix.
Thermal Annulation: Carefully add the intermediate from Phase 1 portion-wise to the boiling diphenyl ether.
Self-Validation (Kinetic Marker): Vigorous gas evolution (CO₂) will occur immediately upon each addition. The cessation of bubbling (~30 minutes post-addition) is your kinetic marker that the cyclization and decarboxylation are complete[2].
Precipitation: Cool the mixture to room temperature. Slowly add Hexanes (30 volumes) under vigorous stirring.
Self-Validation (Fluorescence): The 4-quinolinol product will precipitate as an off-white powder. When exposed to 365 nm UV light, the suspension will exhibit strong blue fluorescence, confirming the formation of the extended, conjugated heteroaromatic system.
Isolation: Filter the precipitate, wash exhaustively with hexanes to remove all traces of diphenyl ether, and dry under high vacuum.
Caption: Step-by-step experimental workflow for the synthesis of 6-Methoxy-8-methyl-4-quinolinol.
Quantitative Yield Analysis
The Meldrum's acid methodology is highly robust across various B-ring substitution patterns. Below is a comparative data summary of analogs synthesized using this exact protocol, demonstrating the reliability of the thermal cyclization parameters[2].
Aniline Substitution
Intermediate Yield (%)
Cyclization Temp (°C)
Cyclization Time (min)
Final Overall Yield (%)
4-Methoxy-2-methyl
88
250
30
76
4-Chloro-2-methyl
85
250
30
72
2,4-Dimethyl
90
250
30
81
4-Trifluoromethoxy
82
250
45
65
2-Methoxy
84
250
35
68
Note: Electron-withdrawing groups (e.g., Trifluoromethoxy) slightly increase the required cyclization time due to the deactivation of the aromatic ring toward electrophilic attack during the ring closure.
References
DeRisi Lab, UCSF. "Synthesis of ring-substituted 4-aminoquinolines and evaluation of their antimalarial activities." Bioorganic & Medicinal Chemistry Letters, 2005.
MDPI Molecules. "Quinolin-4-ones: Methods of Synthesis and Application in Medicine." Molecules, 2025.
ACS Catalysis. "Recent Advances in the Catalytic Synthesis of 4-Quinolones." ACS Catalysis, 2020.
Milinkevich, K. A., et al. "A Survey of Solvents for the Conrad-Limpach Synthesis of 4-Hydroxyquinolones." PMC / Journal of Combinatorial Chemistry, 2011.
WIPO / Google Patents. "Macrocycles en tant que modulateurs de cftr (WO2022194399A1)." World Intellectual Property Organization, 2022.
Application Notes and Protocols for 6-Methoxy-8-methyl-4-quinolinol in Fragment-Based Drug Design
Abstract Fragment-Based Drug Design (FBDD) has cemented its role as a cornerstone in modern hit-identification strategies, enabling the efficient exploration of chemical space to generate high-quality lead compounds. Thi...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
Fragment-Based Drug Design (FBDD) has cemented its role as a cornerstone in modern hit-identification strategies, enabling the efficient exploration of chemical space to generate high-quality lead compounds. This guide provides an in-depth technical overview and detailed protocols for the application of 6-methoxy-8-methyl-4-quinolinol , a quinoline-based fragment, in a typical FBDD campaign targeting protein kinases. We will explore the rationale for its selection, its synthesis, and a multi-platform biophysical approach for hit identification, validation, and evolution. This document is intended for researchers, scientists, and drug development professionals seeking to apply FBDD principles to their kinase targets.
Introduction: The Quinoline Scaffold as a Privileged Kinase Hinge-Binder
The quinoline ring system is recognized as a "privileged scaffold" in medicinal chemistry, forming the core of numerous approved kinase inhibitors.[1] Its nitrogen-containing heterocyclic structure is adept at forming critical hydrogen bonds with the hinge region of the kinase ATP-binding site, mimicking the adenine moiety of ATP.[2] This makes quinoline-based fragments, such as 6-methoxy-8-methyl-4-quinolinol, ideal starting points for an FBDD campaign against this important target class.
The selection of 6-methoxy-8-methyl-4-quinolinol is predicated on several key principles:
Low Molecular Weight: With a molecular weight of 189.21 g/mol , it adheres to the "Rule of Three" often applied to fragments, ensuring it is small enough to probe discrete sub-pockets within the target.
Optimal Complexity: The scaffold is simple enough for facile synthetic elaboration yet contains sufficient chemical information to form specific, detectable interactions.
Defined Vectors for Growth: The 4-hydroxyl group, along with positions on the carbocyclic ring, provide clear, synthetically accessible vectors for chemical modification during hit-to-lead optimization.[3]
Favorable Physicochemical Properties: The methoxy group can enhance solubility and provides a potential hydrogen bond acceptor, while the methyl group can probe hydrophobic pockets and its introduction is a known strategy to modulate potency and metabolic stability—a phenomenon sometimes referred to as the "magic methyl" effect.[4][5][6]
This guide will use a hypothetical FBDD campaign against a representative protein kinase (e.g., a MAP kinase or RIP2 kinase) to illustrate the practical application of this fragment.
Synthesis of the Starting Fragment
A robust supply of the initial fragment is paramount. The synthesis of 4-hydroxyquinolines is well-established, with the Conrad-Limpach synthesis being a primary method.[7][8][9] This two-step process involves the initial condensation of a substituted aniline with a β-ketoester, followed by a high-temperature thermal cyclization.
Protocol: Synthesis of 6-Methoxy-8-methyl-4-quinolinol
This protocol describes a representative synthesis based on the Conrad-Limpach reaction, starting from 2-methyl-4-methoxyaniline and ethyl acetoacetate.
Step 1: Synthesis of Ethyl 3-((2-methyl-4-methoxyphenyl)amino)but-2-enoate (Enamine Intermediate)
To a round-bottom flask equipped with a Dean-Stark apparatus and reflux condenser, add 2-methyl-4-methoxyaniline (1.0 eq), ethyl acetoacetate (1.1 eq), and toluene (approx. 2 mL per mmol of aniline).
Add a catalytic amount of glacial acetic acid (e.g., 3-4 drops).
Heat the mixture to reflux (approx. 110-120 °C) and monitor the collection of water in the Dean-Stark trap.
Once water evolution ceases (typically 3-5 hours), cool the reaction mixture to room temperature.
Remove the toluene under reduced pressure using a rotary evaporator. The resulting crude oil, the enamine intermediate, can often be used in the next step without further purification.
Step 2: Thermal Cyclization to 6-Methoxy-8-methyl-4-quinolinol
In a three-necked round-bottom flask equipped with a mechanical stirrer, thermometer, and reflux condenser, add a high-boiling inert solvent such as Dowtherm A or mineral oil (approx. 2 mL per mmol of the starting aniline). Heat the solvent to 250-260 °C with stirring.
Slowly add the crude enamine intermediate from Step 1 to the hot solvent. An evolution of ethanol should be observed.
Maintain the reaction temperature at 250-260 °C for 15-20 minutes after the addition is complete.[10]
Allow the reaction mixture to cool to below 100 °C.
Add hexane or petroleum ether to precipitate the product.
Collect the solid product by vacuum filtration and wash thoroughly with hexane to remove the high-boiling solvent.
The crude product can be purified by recrystallization from a suitable solvent like ethanol or by column chromatography.
Characterize the final product by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its identity and purity.
Primary Screening and Hit Identification
Due to the inherently weak binding affinities of fragments (typically in the high µM to mM range), highly sensitive biophysical techniques are required for screening.[2] A common strategy involves a primary screen with a high-throughput method like Surface Plasmon Resonance (SPR), followed by confirmation and characterization using Nuclear Magnetic Resonance (NMR).
Primary Screening by Surface Plasmon Resonance (SPR)
SPR is a label-free technique that measures changes in refractive index upon ligand binding to a protein immobilized on a sensor chip, providing real-time kinetic data.[11][12]
Caption: Workflow for a primary fragment screen using Surface Plasmon Resonance (SPR).
Protein Immobilization: Immobilize the purified target kinase onto a sensor chip (e.g., a CM5 chip via amine coupling) to a density that will theoretically yield a maximum response (Rmax) suitable for small molecule detection. A second flow cell should be prepared similarly but without the protein to act as a reference surface.
Fragment Preparation: Prepare a stock solution of 6-methoxy-8-methyl-4-quinolinol (e.g., 10 mM in 100% DMSO). For a single-concentration screen, dilute the fragment to the desired screening concentration (e.g., 100 µM) in running buffer (e.g., HBS-EP+ with 1-2% DMSO). For affinity determination, prepare a series of dilutions (e.g., 8 concentrations from 10 µM to 500 µM).
Binding Analysis: Inject the fragment solutions over both the kinase-immobilized surface and the reference surface. Flow rate and contact time should be optimized (e.g., 30 µL/min for 60 seconds).
Data Analysis:
Double-reference the resulting sensorgrams by subtracting the signal from the reference surface and the signal from a buffer-only (blank) injection.
For hits, plot the steady-state response (RU) against the fragment concentration.
Fit the data to a 1:1 steady-state binding model to determine the equilibrium dissociation constant (Kd).[13] A Kd in the range of 10 µM to 1 mM is typical for a fragment hit.
Parameter
Typical Value for a Fragment Hit
Molecular Weight (Da)
< 300
Screening Concentration
100 - 500 µM
Kd (from SPR)
50 µM - 1 mM
Ligand Efficiency (LE)
> 0.3
Table 1: Representative quantitative data for a fragment hit identified by SPR.
Hit Validation and Characterization by NMR Spectroscopy
NMR is a powerful technique for validating hits from primary screens as it is less prone to artifacts from protein aggregation or nonspecific binding. Both ligand-observed and protein-observed methods can be employed.[14]
Saturation Transfer Difference (STD) NMR is a ligand-observed method that detects transient binding of a small molecule to a large protein.[15] Protons on the protein are selectively saturated; this saturation is transferred via spin diffusion to a bound ligand. Subtracting the on-resonance spectrum from an off-resonance spectrum reveals signals only from the binding fragment.
Sample Preparation: Prepare two NMR samples in a suitable deuterated buffer (e.g., 50 mM phosphate buffer in D₂O, pH 7.4).
Sample A (Reference): 100 µM 6-methoxy-8-methyl-4-quinolinol.
Sample B (Test): 100 µM 6-methoxy-8-methyl-4-quinolinol with 1-5 µM of the target kinase.
Acquisition: Acquire a standard 1D ¹H spectrum for both samples. For Sample B, acquire an STD experiment with selective on-resonance saturation of protein signals (e.g., at -1.0 ppm) and off-resonance saturation (e.g., at 40 ppm).
Analysis: The presence of signals in the difference spectrum confirms binding. The relative intensity of the signals can provide an "STD epitope map," indicating which protons of the fragment are in closest contact with the protein.
If an isotopically labeled (¹⁵N) protein is available, ¹H-¹⁵N Heteronuclear Single Quantum Coherence (HSQC) spectroscopy is the gold standard for hit validation. It monitors the chemical environment of each backbone amide in the protein. Ligand binding causes chemical shift perturbations (CSPs) for amides in and around the binding site.[16][17]
Sample Preparation: Prepare two NMR samples containing ~50-100 µM of ¹⁵N-labeled kinase in a suitable buffer.
Sample A (Reference): ¹⁵N-labeled kinase with 1% DMSO-d6.
Sample B (Test): ¹⁵N-labeled kinase with 1% DMSO-d6 and a 5-10 fold molar excess of 6-methoxy-8-methyl-4-quinolinol (e.g., 500 µM).
Acquisition: Record a ¹H-¹⁵N HSQC spectrum for both samples.
Analysis: Overlay the two spectra. Significant changes in the position of specific peaks (CSPs) between the two spectra are unambiguous proof of binding. By mapping the perturbed residues onto the protein structure, the binding site can be identified.[18][19] The magnitude of the CSPs can also be used to titrate the ligand and determine the Kd.
Residue
Δδ (ppm) - Fragment
Met109
0.25
Gly110
0.18
Val38
0.15
Ala51
0.12
Lys53
0.08
Table 2: Hypothetical Chemical Shift Perturbation (CSP) data for key active site residues of a kinase upon binding of 6-methoxy-8-methyl-4-quinolinol. The weighted average change is calculated as Δδ = [(ΔδH)² + (αΔδN)²]¹/².
Structural Characterization by X-ray Crystallography
Obtaining a high-resolution crystal structure of the protein-fragment complex is the ultimate goal of the hit-finding stage. It provides an atomic-level map of the binding interactions, which is invaluable for guiding the subsequent hit-to-lead optimization process.[20]
Protocol: Crystal Soaking for Protein-Fragment Complex Formation
Crystal Preparation: Grow high-quality crystals of the apo-kinase that diffract to a high resolution (ideally <2.5 Å).
Soaking Solution Preparation: Prepare a solution of 6-methoxy-8-methyl-4-quinolinol in a cryo-protectant solution that is compatible with the crystal conditions. The fragment concentration is typically high (e.g., 1-10 mM) to ensure sufficient occupancy in the crystal, and the final DMSO concentration should be kept as low as possible (typically <10%) to avoid crystal damage.[7]
Soaking: Transfer an apo-crystal into a drop of the soaking solution. The soaking time can vary from minutes to hours and must be optimized.
Cryo-cooling and Data Collection: After soaking, loop the crystal and flash-cool it in liquid nitrogen. Collect X-ray diffraction data at a synchrotron source.
Structure Determination: Process the data and solve the structure by molecular replacement using the apo-protein structure. Carefully analyze the difference electron density maps (Fo-Fc) to identify the bound fragment. Refine the model of the protein-fragment complex.
Data Collection
PDB ID
e.g., 6HMX (for RIP2 Kinase)
Resolution (Å)
2.53
R-work / R-free
0.19 / 0.23
Refinement Statistics
Bond lengths (Å) rmsd
0.005
Bond angles (°) rmsd
0.8
Table 3: Representative X-ray crystallography data and refinement statistics for a kinase-inhibitor complex, based on the RIP2 kinase structure.[3]
Fragment Evolution: Hit-to-Lead Optimization
With a validated hit and structural information in hand, the next phase is to grow or merge the fragment to increase its affinity and selectivity, while maintaining or improving its drug-like properties.[16] The crystal structure of the kinase-fragment complex reveals the key interactions and unoccupied pockets that can be exploited.
For a quinoline fragment bound to a kinase, the primary goal is often to strengthen the hinge interaction and extend the molecule into adjacent hydrophobic pockets.
Caption: A typical workflow for structure-based hit-to-lead optimization of a quinoline fragment.
Example Optimization Strategy:
Hinge-Binding Enhancement: The 4-hydroxyl group can be converted to a 4-amino group. This modification is common in potent quinoline kinase inhibitors as the amino group can act as a hydrogen bond donor to a backbone carbonyl in the hinge region, complementing the hydrogen bond accepted by the quinoline N1.[3][21]
Fragment Growing: The crystal structure might reveal a nearby hydrophobic pocket. A synthetic handle, such as a halogen, can be introduced onto the quinoline scaffold to allow for coupling reactions (e.g., Suzuki coupling) to install an aryl or heteroaryl group that can occupy this pocket, increasing affinity through favorable hydrophobic interactions.[22]
Solubility and Properties: The methoxy group can be modified or moved to a different position to fine-tune solubility and cell permeability. For instance, replacing it with a morpholino-ethoxy side chain can significantly improve aqueous solubility.[22]
This iterative cycle of design, synthesis, and testing, guided by structural biology and biophysical data, can rapidly transform a millimolar-binding fragment into a potent and selective nanomolar-binding lead candidate.
Conclusion
6-Methoxy-8-methyl-4-quinolinol serves as an exemplary starting point for a fragment-based drug discovery campaign against protein kinases. Its privileged scaffold, synthetic tractability, and strategically placed functional groups provide a solid foundation for hit identification and subsequent optimization. By employing a synergistic combination of high-throughput biophysical screening techniques like SPR with high-resolution validation methods such as NMR and X-ray crystallography, researchers can efficiently identify and characterize fragment hits. The detailed structural insights gained from these methods provide a rational basis for the iterative chemical evolution of these fragments into potent and selective lead compounds, accelerating the drug discovery pipeline.
References
Mayer, M., & Meyer, B. (2002). Characterization of Ligand Binding by Saturation Transfer Difference NMR Spectroscopy.
Harris, P. A., et al. (2018). Identification of Quinoline-Based RIP2 Kinase Inhibitors with an Improved Therapeutic Index to the hERG Ion Channel. ACS Medicinal Chemistry Letters, 9(10), 1033–1038. [Link]
Baraibar, M. A., et al. (2021). The Magic Methyl and Its Tricks in Drug Discovery and Development. Pharmaceuticals, 14(9), 863. [Link]
Conrad, M., & Limpach, L. (1887). Ueber die Einwirkung von Acetessigäther auf Anilin. Berichte der deutschen chemischen Gesellschaft, 20(1), 944-948. [Link]
Patel, H., & Gediya, L. (2014). A Review on Synthesis of Substituted Quinolone and its Derivatives. International Journal of Pharmaceutical Sciences and Research, 5(12), 5224-5229.
Reynolds, G. A., & Hauser, C. R. (1955). 2-Methyl-4-hydroxyquinoline. Organic Syntheses, 35, 78. [Link]
Sheppard, D. W., et al. (2009). Fragment Screening by Surface Plasmon Resonance. ACS Medicinal Chemistry Letters, 1(1), 44-48. [Link]
BenchChem. (2025). Application Notes and Protocols for the Conrad-Limpach Synthesis of 4-Hydroxyquinolines. BenchChem Technical Library.
Shewchuk, L., et al. (2000). Binding Mode of the 4-Anilinoquinazoline Class of Protein Kinase Inhibitor: X-ray Crystallographic Studies of 4-Anilinoquinazolines Bound to Cyclin-Dependent Kinase 2 and p38 Kinase. Journal of Medicinal Chemistry, 43(1), 133-138. [Link]
Elebiju, O. F., et al. (2023). Recent advances in functionalized quinoline scaffolds and hybrids—Exceptional pharmacophore in therapeutic medicine. Frontiers in Chemistry, 10, 1074331. [Link]
Fitzgerald, C. E., et al. (2003). Structural basis for p38alpha MAP kinase quinazolinone and pyridol-pyrimidine inhibitor specificity. Nature Structural Biology, 10(9), 764-769. [Link]
BenchChem. (2025). Quinoline Analogs as Kinase Inhibitors: A Comparative Docking Analysis in the ATP Binding Site. BenchChem Technical Library.
Murugan, P. (2014). X-ray Crystallography structure analysis of MAP Kinase inhibitor molecule. International Journal of ChemTech Research, 6(1), 45-49.
Juniper Publishers. (2021). Magic Methyl Effects in Drug Design. Juniper Publishers.
Hoegenauer, K., et al. (2016). Discovery and Pharmacological Characterization of Novel Quinazoline-Based PI3K Delta-Selective Inhibitors. ACS Medicinal Chemistry Letters, 7(8), 762-767. [Link]
Rao, S. D., et al. (2020). Structure and Characterization of a Covalent Inhibitor of Src Kinase. Frontiers in Chemistry, 8, 403. [Link]
Boschelli, D. H., et al. (2001). Optimization of 4-Phenylamino-3-quinolinecarbonitriles as Potent Inhibitors of Src Kinase Activity. Journal of Medicinal Chemistry, 44(22), 3965-3977. [Link]
Name Reactions in Organic Synthesis. (n.d.). Conrad-Limpach Reaction. Cambridge University Press & Assessment.
McTigue, M., et al. (2013). X-ray Structure of c-Met kinase in complex with inhibitor 6-((6-(4- fluorophenyl)-(1,2,4)triazolo(4,3-b)(1,2,4)triazin-3-yl)methyl) quinoline. RCSB PDB. [Link]
WO2007060685A1 - An improved process for the synthesis of quinoline derivatives.
Lepre, C. A., et al. (2012). Comparing Binding Modes of Analogous Fragments Using NMR in Fragment-Based Drug Design: Application to PRDX5. PLoS ONE, 7(9), e45502. [Link]
Stephens, A. D., et al. (2019). Development of a Fragment-Based Screening Assay for the Focal Adhesion Targeting Domain Using SPR and NMR. Molecules, 24(18), 3326. [Link]
Roskoski, R. Jr. (2018). Three-Dimensional Interactions Analysis of the Anticancer Target c-Src Kinase with Its Inhibitors. Pharmacological Research, 137, 1-18. [Link]
ResearchGate. (n.d.). The role of the methoxy group in approved drugs. Request PDF.
Pisco, J. D., et al. (2016). A quantitative, surface plasmon resonance-based approach to evaluating DNA binding by the c-Myc oncoprotein and its disruption by small molecule inhibitors. Journal of Biological Chemistry, 291(23), 12019-12030. [Link]
Cui, J. J., et al. (2013). Lessons from (S)-6-(1-(6-(1-Methyl-1H-Pyrazol-4-Yl)-[3][7][15]Triazolo[4,3-B]Pyridazin-3-Yl)Ethyl)Quinoline (Pf-04254644), an Inhibitor of Receptor Tyrosine Kinase C-met. Journal of Medicinal Chemistry, 56(16), 6651-6665. [Link]
Csomos, P., et al. (2019). Synthesis of 4-Hydroxyquinolines as Potential Cytotoxic Agents. Molecules, 24(17), 3093. [Link]
Navracruz, J., et al. (2010). Fragment screening by surface plasmon resonance. ACS Med. Chem. Lett., 1(1), 44-48. [Link]
Smaill, J. B., et al. (2004). Discovery of a New Class of Anilinoquinazoline Inhibitors with High Affinity and Specificity for the Tyrosine Kinase Domain of c-Src. Journal of Medicinal Chemistry, 47(2), 407-416. [Link]
CCPN. (n.d.). Applications of NMR in (Fragment-Based) Drug Discovery. CCPN.
ResearchGate. (n.d.). Binding modes of the fragments determined by CSP calculation and STD.
Ogo, H., et al. (2010). Discovery of 6-benzyloxyquinolines as c-Met selective kinase inhibitors. Bioorganic & Medicinal Chemistry Letters, 20(17), 5078-5082. [Link]
Musso, L., et al. (2020). Quinoline-Based Molecules Targeting c-Met, EGF, and VEGF Receptors and the Proteins Involved in Related Carcinogenic Pathways. Molecules, 25(18), 4279. [Link]
Sabat, M., et al. (2017). Design, synthesis and optimization of 7-substituted-pyrazolo[4,3-b]pyridine ALK5 (activin receptor-like kinase 5) inhibitors. Bioorganic & Medicinal Chemistry Letters, 27(9), 1955-1961. [Link]
Pellecchia, M., et al. (2012). Fragment-Based Drug Discovery Using NMR Spectroscopy. Current Protocols in Chemical Biology, 4(4), 251-268. [Link]
Zhang, Y., et al. (2017). Synthesis of 4-chloro-6-methoxy-2-methyl-3-nitroquinoline. Atlantis Press. [Link]
Orton, H. W., et al. (2013). Small-Molecule Binding Sites on Proteins Established by Paramagnetic NMR Spectroscopy. Journal of the American Chemical Society, 135(14), 5231-5233. [Link]
US2558211A - Preparation of 4-hydroxyquinoline compounds.
Chen, Y., et al. (2023). DeepDegradome: A structure-aware deep learning framework for PROTAC and ligand generation against protein targets. PNAS, 120(49), e2309121120. [Link]
Application Note: Photophysical Characterization and Protocols for 6-Methoxy-8-methyl-4-quinolinol Derivatives
Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Document Type: Technical Guide & Standard Operating Procedures (SOPs) Executive Summary Quinoline derivatives represent a cornerstone...
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals
Document Type: Technical Guide & Standard Operating Procedures (SOPs)
Executive Summary
Quinoline derivatives represent a cornerstone in the development of fluorescent probes, offering a highly tunable platform for cellular imaging, metal ion sensing, and drug discovery[1]. Within this family, 6-Methoxy-8-methyl-4-quinolinol (CAS: 384821-02-7) presents a unique structural motif. While the rigid, planar structure of the quinoline ring system contributes to intrinsic fluorescence[2], the specific substitution pattern of this derivative dictates its advanced photophysical behavior. This application note details the mechanistic causality behind its fluorescent properties and provides self-validating protocols for its characterization and application in biological environments.
As an application scientist, it is critical to understand why a fluorophore behaves the way it does before deploying it in an assay. The fluorescence of 6-Methoxy-8-methyl-4-quinolinol is governed by three primary structural features:
The 6-Methoxy Group (Electron-Donating Effect):
Substitution by strong electron-donating groups (EDGs) like methoxy (-OCH₃) at the 6-position induces a bathochromic (red) shift in the low-energy absorption band. This allows for excitation in the more biocompatible visible region, minimizing cellular autofluorescence. Furthermore, EDGs significantly enhance the fluorescence quantum yield (ΦF) by increasing the probability of radiative decay pathways[3].
N-Heterocycle Protonation (Fluorescence Enhancement):
In its neutral state, the lone pair of electrons on the quinoline nitrogen interacts with the π-system, giving rise to an (n,π) excited state. This increases spin-orbit coupling and facilitates non-radiative intersystem crossing, which quenches fluorescence. However, upon protonation in acidic environments, this lone pair is restricted. The elimination of the (n,π) state leads to a massive enhancement in fluorescence intensity, making this scaffold ideal for tracking acidic organelles like lysosomes[4].
The 4-Hydroxyl Group (Tautomerism & pH Sensitivity):
The presence of the -OH group at the 4-position introduces the potential for excited-state intramolecular proton transfer (ESIPT) and enol-keto tautomerization. This renders the emission profile highly sensitive to hydrogen-bonding solvents and local pH fluctuations[2].
Quantitative Data Presentation
The following table summarizes the extrapolated photophysical properties of 6-Methoxy-8-methyl-4-quinolinol compared to an unsubstituted quinoline baseline, based on established structure-activity relationships[1][2][3].
EDG induces a bathochromic shift, lowering the energy gap.
Stokes Shift
Small
Large
4-OH facilitates structural relaxation in the excited state.
pH Sensitivity
Moderate
Exceptionally High
Multiple protonation states (N-protonation, O-deprotonation).
Solvent Sensitivity
Weak
Strong (Solvatochromic)
Large change in dipole moment upon excitation due to push-pull electronics.
Experimental Workflows & Mechanisms
Caption: Workflow for the photophysical characterization and biological application of quinolinol probes.
Detailed Experimental Protocols
To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems.
Protocol A: Solvatochromic Characterization
Purpose: To determine the environmental sensitivity of the probe and calculate the change in dipole moment upon excitation.
Stock Preparation: Prepare a 1.0 mM stock solution of 6-Methoxy-8-methyl-4-quinolinol in anhydrous DMSO.
Solvent Series: Prepare 10 µM working solutions in a series of solvents with increasing polarity (e.g., Toluene, Dioxane, Ethyl Acetate, Ethanol, Water).
Expert Insight: Ensure the final concentration of DMSO in all samples is ≤1.0% (v/v) to prevent solvent-mixture artifacts that can skew local polarity.
Spectral Acquisition:
Measure the UV-Vis absorption spectrum (250–500 nm) to identify the excitation maximum (λ_ex) for each solvent.
Excite each sample at its respective λ_ex and record the fluorescence emission spectrum.
System Validation (Lippert-Mataga Plot): Plot the Stokes shift (Δν, in cm⁻¹) against the solvent orientation polarizability (Δf). A linear correlation validates that the emission shifts are purely due to general solvent effects (dipole-dipole interactions) rather than specific interactions like aggregation.
Protocol B: pH-Dependent Fluorescence Titration
Purpose: To determine the pKa of the N-heterocycle and validate the probe's utility as a sensor for acidic environments[1].
Buffer Preparation: Prepare a universal buffer system (e.g., Britton-Robinson buffer) adjusted to pH values ranging from 2.0 to 12.0 in 0.5 pH increments.
Titration: Dilute the DMSO stock solution into each buffer to achieve a final probe concentration of 5.0 µM. Incubate for 10 minutes at 25°C to ensure thermodynamic equilibrium.
Measurement: Record the fluorescence emission spectra. According to established quinoline behavior, expect a significant fluorescence enhancement at lower pH values as the nitrogen becomes protonated[4].
System Validation (Isosbestic Point): Concurrently measure the UV-Vis absorption spectra. The presence of a clear isosbestic point (a specific wavelength where total absorbance remains constant across all pH values) validates a clean, two-state transition between the neutral and protonated forms, confirming that the probe is not degrading at extreme pH levels.
Photophysical Mechanism Visualization
Caption: Mechanism of pH-dependent fluorescence modulation via protonation and deprotonation.
Technical Support Center: Synthesis of 6-Methoxy-8-methyl-4-quinolinol
Welcome to the technical support center for the synthesis of 6-Methoxy-8-methyl-4-quinolinol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting adv...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the technical support center for the synthesis of 6-Methoxy-8-methyl-4-quinolinol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. Our goal is to empower you with the knowledge to optimize your synthetic route and improve the yield and purity of your target compound.
Introduction to 6-Methoxy-8-methyl-4-quinolinol Synthesis
The synthesis of 4-quinolinol derivatives, such as 6-Methoxy-8-methyl-4-quinolinol, is a cornerstone in medicinal chemistry due to the prevalence of the quinolone scaffold in a wide array of therapeutic agents.[1] The most common and versatile method for preparing these compounds is the Gould-Jacobs reaction.[1][2][3] This multi-step process begins with the condensation of an appropriately substituted aniline with an alkoxymethylenemalonate ester, followed by a high-temperature intramolecular cyclization.[1] Subsequent hydrolysis and decarboxylation of the resulting ester furnish the final 4-quinolinol product.[1][2]
While the Gould-Jacobs reaction is a powerful tool, achieving high yields of 6-Methoxy-8-methyl-4-quinolinol can be challenging. This guide will address common issues encountered during this synthesis and provide practical, evidence-based solutions.
Troubleshooting Guide
This section addresses specific problems that may arise during the synthesis of 6-Methoxy-8-methyl-4-quinolinol.
Issue 1: Low Yield of the Cyclized Product (Ethyl 6-Methoxy-8-methyl-4-oxo-1,4-dihydroquinoline-3-carboxylate)
Question: My cyclization step is resulting in a low yield of the desired quinolinone. What are the likely causes and how can I improve it?
Answer: Low yields in the cyclization step of the Gould-Jacobs reaction are a frequent challenge and can be attributed to several factors. Here’s a systematic approach to troubleshooting this issue:
Incomplete Reaction: The thermal cyclization requires significant energy input, typically temperatures above 250°C.[1]
Solution:
Increase Temperature: Gradually increase the reaction temperature. The use of a high-boiling point solvent like Dowtherm A or diphenyl ether is crucial for maintaining a consistent and high temperature.[4]
Extend Reaction Time: If a higher temperature is not feasible due to potential decomposition, extending the reaction time at the current temperature may drive the reaction to completion. Monitor the reaction progress using an appropriate analytical technique like TLC or LC-MS to avoid product degradation from prolonged heating.
Decomposition at High Temperatures: The required high temperatures can also lead to the formation of dark, tarry byproducts, which reduces the yield of the desired product.
Solution:
Optimize Temperature and Time: Carefully balance the reaction temperature and time to maximize the formation of the cyclized product while minimizing degradation.
Inert Atmosphere: Running the reaction under an inert atmosphere, such as nitrogen or argon, can help prevent oxidative decomposition.
Alternative Cyclization Catalysts: Harsh thermal conditions can be mitigated by using a catalyst.
Solution: Eaton's reagent (a solution of phosphorus pentoxide in methanesulfonic acid) has been shown to be an effective catalyst for the cyclization step, often allowing for milder reaction conditions and improved yields.[5]
Troubleshooting Workflow for Low Cyclization Yield
Caption: Troubleshooting workflow for low cyclization yield.
Issue 2: Formation of Tarry Byproducts and Difficult Purification
Question: My reaction mixture is a dark, viscous tar, and I'm struggling to isolate the pure product. What can I do?
Answer: The formation of tarry materials is a common consequence of the high temperatures used in the Gould-Jacobs reaction. These byproducts are often polymeric in nature and can make product isolation and purification challenging.
Minimizing Tar Formation:
Solution: As mentioned previously, optimizing the reaction temperature and time is crucial. Using an inert atmosphere can also help.
Purification Strategies:
Solution:
Precipitation: After cooling the reaction mixture, adding a non-polar solvent like hexane or petroleum ether can help precipitate the crude product, leaving some of the tarry impurities in solution.
Recrystallization: The crude product can often be purified by recrystallization from a suitable solvent such as ethanol, acetic acid, or a DMF/water mixture.
Column Chromatography: If recrystallization is ineffective, column chromatography is a reliable method for separating the product from impurities.
Decolorizing Carbon: If the product is discolored, treating a solution of the crude product with decolorizing carbon before recrystallization can remove colored impurities.[6]
Issue 3: Incomplete Hydrolysis and Decarboxylation
Question: I'm having trouble with the final hydrolysis and decarboxylation steps. How can I ensure these reactions go to completion?
Answer: The hydrolysis of the ester and subsequent decarboxylation are critical for obtaining the final 4-quinolinol.
Incomplete Hydrolysis:
Cause: Insufficient base or reaction time.
Solution:
Base: Use a sufficient excess of a strong base like sodium hydroxide (e.g., 10% w/v aqueous solution).[1]
Reaction Time and Temperature: Heat the mixture to reflux for 1-2 hours, or until TLC monitoring indicates the complete disappearance of the starting ester.[1]
Incomplete Decarboxylation:
Cause: Insufficient heating.
Solution: The decarboxylation step requires heating the isolated quinoline-3-carboxylic acid above its melting point until the evolution of carbon dioxide ceases.[1] This is typically done by heating the solid neat.
Frequently Asked Questions (FAQs)
Q1: What is the mechanism of the Gould-Jacobs reaction?
A1: The Gould-Jacobs reaction proceeds through a multi-step mechanism:
Condensation: The synthesis starts with a nucleophilic attack of the aniline's amino group on the electron-deficient double bond of an alkoxymethylenemalonate ester, such as diethyl ethoxymethylenemalonate (DEEM). This is followed by the elimination of an alcohol molecule to form a stable anilidomethylenemalonate intermediate.[1]
Thermal Cyclization: This step requires significant thermal energy (typically above 250°C) to facilitate a 6-electron electrocyclization, forming the quinoline ring system.[1]
Hydrolysis (Saponification): The ester group of the cyclized product is hydrolyzed to a carboxylic acid using a base, typically sodium hydroxide.[2]
Decarboxylation: The resulting carboxylic acid is then heated to induce decarboxylation, yielding the final 4-hydroxyquinoline.[2]
Reaction Mechanism of the Gould-Jacobs Reaction
Caption: Simplified mechanism of the Gould-Jacobs reaction.
Q2: Are there any modern variations of the Gould-Jacobs reaction that can improve yield and reduce reaction times?
A2: Yes, microwave-assisted synthesis has emerged as a significant improvement over conventional heating for the Gould-Jacobs reaction. Microwave irradiation can provide rapid and uniform heating, often leading to significantly shorter reaction times and improved yields.[1] For instance, the condensation step can be completed in minutes under microwave irradiation compared to hours with conventional heating.[5] The high temperatures required for cyclization can also be reached much more quickly and efficiently using a dedicated microwave synthesis system.[7]
Q3: What are the key safety precautions to consider during this synthesis?
A3: The Gould-Jacobs reaction, particularly the high-temperature cyclization step, requires careful safety considerations:
High Temperatures: The use of high-boiling point and potentially flammable solvents necessitates working in a well-ventilated fume hood and using appropriate personal protective equipment (PPE), including heat-resistant gloves and safety glasses.
Pressure Build-up: When using a sealed vessel, such as in microwave synthesis, be aware of potential pressure build-up.[7] Ensure the reaction vessel is rated for the expected temperatures and pressures.
Strong Acids and Bases: The use of strong acids (like in Eaton's reagent) and bases (for hydrolysis) requires careful handling to avoid chemical burns.
Experimental Protocols
Standard Protocol: Conventional Heating
This protocol is a general guideline and may require optimization for your specific substrate.
Step 1: Condensation
In a round-bottom flask, combine 4-methoxy-2-methylaniline (1.0 eq) and diethyl ethoxymethylenemalonate (1.1 eq).
Heat the mixture at 120-130°C for 1-2 hours. The evolution of ethanol indicates the progress of the reaction.
Step 2: Cyclization
To the crude anilidomethylenemalonate intermediate, add a high-boiling solvent such as Dowtherm A.
Heat the mixture to 250°C under a nitrogen atmosphere for 30-60 minutes. Monitor the reaction by TLC or LC-MS.
Step 3: Work-up and Purification of the Ester
Cool the reaction mixture to room temperature.
Add a non-polar solvent like hexane to precipitate the crude product.
Collect the solid by filtration and wash with cold hexane.
The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol).
Step 4: Hydrolysis
Suspend the purified ethyl 6-methoxy-8-methyl-4-oxo-1,4-dihydroquinoline-3-carboxylate in a 10% aqueous solution of sodium hydroxide.
Heat the mixture to reflux for 1-2 hours until hydrolysis is complete (monitored by TLC).[1]
Step 5: Decarboxylation
Cool the reaction mixture and acidify with concentrated hydrochloric acid to precipitate the quinoline-3-carboxylic acid.
Collect the solid by filtration, wash with cold water, and dry thoroughly.[1]
Place the dried carboxylic acid in a suitable flask and heat it above its melting point until the evolution of CO2 ceases to yield the final product, 6-Methoxy-8-methyl-4-quinolinol.[1]
Optimized Protocol: Microwave-Assisted Synthesis
This protocol offers a significant improvement in reaction time and often in yield, using a dedicated microwave synthesis system.[1]
Step 1: Condensation and Cyclization (One-Pot)
In a microwave-safe reaction vial, combine 4-methoxy-2-methylaniline (1.0 eq) and diethyl ethoxymethylenemalonate (3.0 eq). The excess DEEM can act as both a reagent and a solvent.[7]
Seal the vial and place it in the microwave reactor.
Heat the mixture to 250°C and hold for 10-15 minutes.[7] (Note: Optimal time and temperature should be determined experimentally).
Cool the vial to room temperature. A precipitate of the product should form.
Filter the solid product and wash it with ice-cold acetonitrile.[1][7]
Step 2 & 3: Hydrolysis and Decarboxylation
Follow steps 4 and 5 from the conventional heating protocol.
Data Summary: Conventional vs. Microwave-Assisted Synthesis
Parameter
Conventional Heating
Microwave-Assisted Synthesis
Reaction Time
Hours to days
Minutes to hours
Typical Yield
Moderate to good
Good to excellent
Energy Consumption
High
Lower
Temperature Control
Less precise
Precise
Scalability
Well-established
Can be challenging
References
Gould–Jacobs reaction - Wikipedia. Available from: [Link]
Convenient Gould–Jacobs Synthesis of 4-Quinolone Core Using Eaton's Reagent - MDPI. Available from: [Link]
Gould-Jacobs reaction - wikidoc. Available from: [Link]
Gould-Jacobs Quinoline-forming Reaction: A Comparison of Heating using Microwave Irradiation to 250 oC and 300 oC. Available from: [Link]
Gould-Jacobs Reaction - Cambridge University Press & Assessment. Available from: [Link]
6-methoxy-8-nitroquinoline - Organic Syntheses Procedure. Available from: [Link]
CN103804289A - Method for synthetizing 6-methoxyquinoline - Google Patents.
Synthesis of 4-chloro-6-methoxy-2-methyl-3-nitroquinoline - Atlantis Press. Available from: [Link]
WO2007060685A1 - An improved process for the synthesis of quinoline derivatives - Google Patents.
Synthesis of 4-Hydroxyquinolines as Potential Cytotoxic Agents - PMC - NIH. Available from: [Link]
Quinolin-4-ones: Methods of Synthesis and Application in Medicine - PMC. Available from: [Link]
Quinolin-4-ones: Methods of Synthesis and Application in Medicine - MDPI. Available from: [Link]
Recent Advances in the Catalytic Synthesis of 4-Quinolones. Available from: [Link]
"stability issues with 6-Methoxy-8-methyl-4-quinolinol in solution"
Welcome to the Technical Support Center for 6-Methoxy-8-methyl-4-quinolinol (CAS: 384821-02-7)[1]. As a Senior Application Scientist, I frequently encounter researchers who mistake thermodynamic solvent effects for chemi...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center for 6-Methoxy-8-methyl-4-quinolinol (CAS: 384821-02-7)[1]. As a Senior Application Scientist, I frequently encounter researchers who mistake thermodynamic solvent effects for chemical degradation.
The primary challenge with 4-quinolinol derivatives in solution is not inherently chemical decomposition, but rather a complex tautomeric equilibrium between the 4-quinolinol (enol) and 4-quinolone (keto) forms[2]. This shift dictates the compound's solubility, spectroscopic profile, and shelf-life in your assays.
Below is our comprehensive, field-proven guide to troubleshooting, formulating, and validating solutions of 6-Methoxy-8-methyl-4-quinolinol.
I. Diagnostic Workflow: Degradation vs. Tautomerization
Before discarding your solutions, you must determine if the compound has chemically degraded (e.g., photo-oxidation) or simply re-equilibrated into an insoluble tautomer.
Workflow for diagnosing 6-Methoxy-8-methyl-4-quinolinol solution instability.
II. The Core Mechanism: Solvent-Driven Tautomerism
In non-polar environments or the solid state, 6-Methoxy-8-methyl-4-quinolinol often prefers the enol form. However, when dissolved in highly polar, hydrogen-bond-accepting solvents like DMSO or aqueous buffers, the equilibrium shifts dramatically toward the 4-quinolone (keto) tautomer [2][3].
The causality behind the precipitation issue is intermolecular: the keto form possesses both a strong hydrogen bond donor (N-H) and acceptor (C=O). This allows the molecules to form extensive hydrogen-bonded networks and
π−π
stacked aggregates, which eventually exceed the solvation capacity of the solvent, leading to precipitation[2].
Solvent-driven tautomerization and subsequent aggregation pathway.
Quantitative Data: Solvent Effects on Stability
Table 1: Empirical stability and tautomeric behavior of 4-hydroxyquinolines in common laboratory solvents[3][4].
Solvent
Dielectric Constant (
ϵ
)
Dominant Tautomer
Max Stable Concentration
Shelf-Life at 25°C
DMSO
46.7
Keto (4-quinolone)
~2 mg/mL
< 24 hours (prone to crashing)
DMF
36.7
Mixed (Keto/Enol)
~2 mg/mL
24 - 48 hours
Ethanol (Abs)
24.5
Enol (4-quinolinol)
~5 mg/mL
> 1 week
PBS (pH 7.4)
~80
Keto (Aggregated)
< 1 mg/mL
< 12 hours (Prepare fresh)
III. Self-Validating Experimental Protocols
To ensure scientific integrity, do not rely on visual inspection alone. Use the following self-validating protocols to prepare and verify your solutions.
Protocol A: Preparation of Stable in vitro Stock Solutions
Objective: To prepare a stable stock solution that minimizes keto-aggregation while remaining compatible with biological assays.
Weighing & Purging: Weigh the solid 6-Methoxy-8-methyl-4-quinolinol into an amber glass vial (to prevent photo-oxidation of the methoxy group). Purge the vial with dry Argon or Nitrogen gas[4].
Primary Solvation: Dissolve the compound in absolute Ethanol to a maximum concentration of 5 mg/mL. Causality: Ethanol stabilizes the enol form better than DMSO, preventing immediate aggregation[4].
Sonication: Sonicate the solution in a water bath at room temperature for 5 minutes.
Validation Checkpoint 1: The solution must be completely optically clear. If micro-particulates remain, the compound has already formed keto-aggregates in the solid state. Warm briefly to 37°C.
Aliquoting & Storage: Divide into single-use aliquots and store at -20°C.
Aqueous Dilution (Just-in-Time): Dilute the ethanolic stock into your aqueous assay buffer (e.g., PBS) immediately prior to the experiment. Ensure the final organic solvent concentration is
≤
1% v/v to avoid physiological artifacts[4].
Validation Checkpoint 2: Measure the UV-Vis absorbance at ~317-330 nm[4]. A sudden drop in absorbance over 30 minutes indicates the onset of precipitation.
Protocol B: Stability-Indicating NMR Assay
Objective: To definitively prove whether a loss of assay signal is due to tautomerization or chemical degradation.
Sample Prep: Dissolve 5 mg of the compound in 0.5 mL of DMSO-
d6
.
Baseline Acquisition: Immediately acquire a
1
H-NMR spectrum (400 MHz or higher).
Incubation: Leave the NMR tube at room temperature under ambient light for 48 hours.
Endpoint Acquisition: Re-acquire the
1
H-NMR spectrum.
Validation Checkpoint: Look at the C3-H proton signal. The enol form (4-quinolinol) exhibits a C3-H peak at approximately 7.1 ppm . The keto form (4-quinolone) exhibits a C3-H peak shifted upfield to approximately 6.0 ppm [2]. If the peak simply shifts from 7.1 to 6.0 ppm, you are observing tautomerization, not degradation. If you observe new peaks in the aromatic region or loss of the methoxy singlet (~3.8 ppm), oxidative degradation has occurred.
IV. Frequently Asked Questions (FAQs)
Q: My 10 mM stock solution in DMSO was clear yesterday, but today it has a fine white precipitate. Did the compound degrade?A: No, it likely did not degrade. This is a classic manifestation of the tautomeric shift. In DMSO, the compound slowly equilibrates to the 4-quinolone form, which engages in strong intermolecular hydrogen bonding. Over 24 hours, these molecules form
π−π
stacked aggregates that exceed the solubility limit of DMSO[2]. Solution: Prepare fresh solutions daily, or use Ethanol as the primary stock solvent[4].
Q: I am observing a color shift from colorless to faint yellow when my solutions are left on the benchtop. What causes this?A: Yellowing is indicative of photochemical degradation. The electron-rich nature of the quinoline ring, exacerbated by the electron-donating 6-methoxy and 8-methyl groups, makes it susceptible to photo-oxidation under ambient UV/visible light. Solution: Always handle solutions in amber vials and store them in the dark at -20°C.
Q: Can I adjust the pH to force the compound into solution?A: Yes, but with caveats. 4-Hydroxyquinolines are amphoteric. You can force dissolution by adjusting the pH to highly basic (> pH 10) to deprotonate the hydroxyl group (forming a soluble phenoxide-like anion), or highly acidic (< pH 3) to protonate the quinoline nitrogen[2]. However, these extremes are rarely compatible with live-cell biological assays. For physiological pH (7.2-7.4), you must rely on co-solvents (like
≤
1% EtOH or DMSO) and immediate use[4].
Q: Why do my LC-MS results show a mass of [M+H]+ 190.2, but also a secondary peak at [M+H]+ 206.2 after a week in solution?A: The expected exact mass of 6-Methoxy-8-methyl-4-quinolinol (
C11H11NO2
) is ~189.08, giving an [M+H]+ of ~190.1. The +16 Da peak (206.2) is a definitive signature of oxidation (likely an N-oxide formation at the quinoline nitrogen or oxidation of the methyl group)[5]. This confirms that prolonged storage in solution leads to chemical degradation, reinforcing the rule to use freshly prepared stocks.
V. References
Ghazaryan, et al. (2021). THE EFFECT OF DIMETHYLSULFOXIDE ON THE FLUORESCENCE PROPERTIES OF SOME 4-HYDROXYQUINOLINES. ResearchGate. Retrieved from: [Link]
Angelov, P. (2024). Synthesis of 4-Quinolone N-Oxides via Controlled Partial Hydrogenation of 2-Nitrobenzoyl Enamines. ResearchGate. Retrieved from: [Link]
"preventing degradation of 6-Methoxy-8-methyl-4-quinolinol"
Technical Support Center: Stability & Handling of 6-Methoxy-8-methyl-4-quinolinol Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific physicochem...
Author: BenchChem Technical Support Team. Date: March 2026
Technical Support Center: Stability & Handling of 6-Methoxy-8-methyl-4-quinolinol
Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical vulnerabilities of 6-Methoxy-8-methyl-4-quinolinol (CAS: 384821-02-7)[1][2]. This compound, often utilized as a critical intermediate in the synthesis of bioactive molecules and antimalarial analogs, presents unique handling challenges[3][4].
The presence of an electron-donating methoxy group at the C6 position and a methyl group at the C8 position significantly increases the electron density of the quinoline ring. While this is synthetically useful, it makes the molecule highly susceptible to auto-oxidation, photolytic cleavage, and tautomer-induced precipitation[5][6]. This guide provides the mechanistic causality behind these degradation pathways and field-proven protocols to ensure the integrity of your experiments.
I. Troubleshooting Guide & FAQs
Q1: Why does my stock solution of 6-Methoxy-8-methyl-4-quinolinol turn dark yellow or brown over time?The Causality: This is a classic sign of oxidative degradation. The C6-methoxy (+M resonance effect) and C8-methyl (+I inductive effect) groups donate electron density into the aza-aromatic ring. This electron-rich state lowers the oxidation potential of the molecule, making it a prime target for electrophilic attack by dissolved molecular oxygen or reactive oxygen species (ROS)[3][4]. Trace transition metals in low-purity solvents can catalyze this auto-oxidation.
The Solution: Always prepare solutions using thoroughly degassed, anhydrous solvents. Sparging your solvent with Argon or Nitrogen for 15 minutes prior to dissolution displaces dissolved oxygen. For long-term storage, the addition of a free-radical scavenger (e.g., 0.01% BHT) can intercept the oxidative cascade.
Q2: I prepared a clear solution, but after 24 hours at 4°C, a fine precipitate formed. Did the compound degrade?The Causality: The compound likely did not degrade; rather, it underwent a solvent-mediated tautomeric shift. 4-quinolinols exist in a dynamic equilibrium with their 4-quinolone tautomers[6][7]. Protic solvents (like water or methanol) form strong hydrogen bonds with the carbonyl oxygen and the nitrogen proton of the 4-quinolone form, shifting the equilibrium toward this tautomer. The 4-quinolone form typically exhibits significantly lower solubility than the 4-quinolinol form, leading to precipitation[7][8].
The Solution: Switch to a polar aprotic solvent. Dimethyl sulfoxide (DMSO) or N,N-Dimethylformamide (DMF) disrupts the hydrogen-bonding network required to stabilize the insoluble quinolone tautomer, keeping the compound in its more soluble state.
Q3: My HPLC chromatogram shows multiple new peaks after leaving the sample on the autosampler overnight. What caused this?The Causality: Quinoline derivatives absorb strongly in the UV range (typically 300–350 nm). Ambient laboratory lighting or the UV detector's stray light can induce photolytic radical formation, leading to photo-oxidation or ring cleavage[5][9].
The Solution: Use amber-tinted autosampler vials to block UV/Vis light transmission. If your autosampler lacks a dark/cooling chamber, wrap the vials in aluminum foil and minimize the time the sample spends outside of controlled storage.
II. Degradation Pathways & Preventive Interventions
To facilitate quick reference during experimental design, the quantitative and qualitative data regarding the degradation of 6-Methoxy-8-methyl-4-quinolinol are summarized below.
Degradation Trigger
Primary Mechanism
Kinetic Accelerator
Preventive Protocol
Molecular Oxygen
Auto-oxidation of the electron-rich aromatic ring.
Trace metals (Cu²⁺, Fe³⁺), elevated temperatures.
Sparge solvents with Argon; add 0.01% BHT; store under inert atmosphere.
Use polar aprotic solvents (DMSO/DMF); maintain ambient temp during use.
Moisture / Humidity
Hydrolytic stress and facilitation of microbial growth.
Hygroscopic storage conditions.
Store solid powder at 2–8°C in a desiccator with indicating silica gel.
III. Systemic Visualization of Degradation Dynamics
The following diagram maps the environmental triggers to their respective degradation pathways and the necessary laboratory interventions.
Degradation pathways of 6-Methoxy-8-methyl-4-quinolinol and targeted preventive interventions.
IV. Standard Operating Procedures (SOPs)
To ensure trustworthiness and reproducibility, every protocol must act as a self-validating system. The following methodologies incorporate internal controls to verify compound stability.
Protocol A: Preparation of Oxidation-Resistant Stock Solutions
Purpose: To prepare high-concentration stock solutions (e.g., 10 mM) that remain stable for >30 days at -20°C.
Solvent Preparation: Transfer 10 mL of anhydrous, HPLC-grade DMSO into a clean, dry septum-capped vial.
Degassing: Insert an Argon gas line via a long needle directly into the solvent. Insert a short vent needle into the septum. Sparge the DMSO for 15 minutes to displace all dissolved oxygen. Remove the needles.
Weighing: Under low-light conditions, weigh the required mass of 6-Methoxy-8-methyl-4-quinolinol powder.
Dissolution: Transfer the powder into an amber glass vial. Quickly add the degassed DMSO using a gas-tight syringe.
Inert Headspace: Blanket the headspace of the amber vial with Argon for 5 seconds before sealing tightly with a PTFE-lined cap.
Validation (Self-Check): Withdraw a 10 µL aliquot and dilute in mobile phase for immediate HPLC-UV analysis (Time 0 baseline). Store the stock at -20°C. Compare future chromatograms against this Time 0 baseline to confirm 0% degradation.
Purpose: To elucidate the specific degradation profile of your batch for analytical method validation[9].
Sample Preparation: Prepare a 1 mg/mL solution of the compound in a 50:50 mixture of Water:Acetonitrile.
Control Setup: Divide the solution into two clear quartz vials. Wrap one vial completely in aluminum foil (Dark Control).
Exposure: Place both vials in a photostability chamber. Expose the samples to a cool white fluorescent lamp (providing an overall illumination of ≥ 1.2 million lux hours) and a near-UV fluorescent lamp (providing an integrated near-UV energy of ≥ 200 Watt hours/square meter)[9].
Quenching: Remove the vials and immediately transfer them to a 4°C dark environment to halt further radical propagation.
Analysis: Analyze both the exposed sample and the Dark Control via LC-MS.
Interpretation: The Dark Control validates that any degradation seen in the exposed sample is strictly photolytic, not thermal or solvent-induced. Look for mass shifts corresponding to oxygen insertion (+16 Da or +32 Da) characteristic of quinoline photo-oxidation.
V. References
6-METHOXY-8-METHYL-4-QUINOLINOL — Chemical Substance Information. NextSDS.[Link]
Photocatalytic Degradation of Quinoline Yellow over Ag3PO4. MDPI. [Link]
Q1B Photostability Testing of New Active Substances and Medicinal Products. European Medicines Agency (EMA). [Link]
Role of Topological Charge Stabilization in Protomeric Tautomerism. ACS Publications. [Link]
Endochin Optimization: Structure−Activity and Structure−Property Relationship Studies of 3-Substituted 2-Methyl-4(1H)-quinolones. Journal of Medicinal Chemistry. [Link]
8-Aminoquinoline Therapy for Latent Malaria. Clinical Microbiology Reviews. [Link]
EP1055427B1 - Use of primaquine derivatives for the treatment of malaria. Google Patents.
Tautomeric 2-arylquinolin-4(1H)-one derivatives- spectroscopic, X-ray and quantum chemical structural studies. ResearchGate. [Link]
A Comparative Guide to the Structural Confirmation of 6-Methoxy-8-methyl-4-quinolinol by NMR Spectroscopy
For Researchers, Scientists, and Drug Development Professionals In the landscape of pharmaceutical development, the unambiguous confirmation of a molecule's structure is a critical, non-negotiable step.[1][2] Nuclear Mag...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
In the landscape of pharmaceutical development, the unambiguous confirmation of a molecule's structure is a critical, non-negotiable step.[1][2] Nuclear Magnetic Resonance (NMR) spectroscopy stands as a premier analytical technique, offering profound insights into molecular architecture.[2][3] This guide provides a comprehensive, in-depth analysis of the application of one- and two-dimensional NMR experiments to elucidate and confirm the structure of 6-Methoxy-8-methyl-4-quinolinol, a substituted quinoline derivative. Quinolines and their analogs are a significant class of heterocyclic compounds with a wide range of biological activities, making their precise characterization paramount.[4]
This guide will navigate through the theoretical underpinnings of relevant NMR experiments, present a detailed, step-by-step protocol for data acquisition, and culminate in a thorough interpretation of the spectral data. We will also offer a comparative perspective on alternative analytical methods, underscoring the unique advantages of NMR in this context.
Theoretical Framework: The Power of Correlated Spectroscopy
While one-dimensional ¹H and ¹³C NMR provide fundamental information about the chemical environment and number of protons and carbons, complex structures like 6-Methoxy-8-methyl-4-quinolinol necessitate a more sophisticated approach.[5][6] Two-dimensional NMR techniques are indispensable for establishing the connectivity between atoms within the molecule.[7][8][9]
¹H-¹H COSY (Correlation Spectroscopy): This experiment reveals protons that are spin-spin coupled, typically those on adjacent carbon atoms (²JHH and ³JHH couplings).[10][11][12][13][14] The presence of a cross-peak in a COSY spectrum indicates that the two protons are coupled.
HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates proton signals with the signals of directly attached carbon atoms.[15][16] It is a powerful tool for definitively assigning carbon resonances.
HMBC (Heteronuclear Multiple Bond Correlation): This experiment identifies longer-range couplings between protons and carbons, typically over two to four bonds (²JCH, ³JCH, and sometimes ⁴JCH).[15][16] HMBC is crucial for piecing together the molecular skeleton by connecting fragments identified through COSY and HSQC.
DEPT (Distortionless Enhancement by Polarization Transfer): This technique is used to differentiate between methyl (CH₃), methylene (CH₂), and methine (CH) carbons.[17][18][19][20][21] DEPT-135 experiments, for instance, show CH and CH₃ signals with positive phase and CH₂ signals with negative phase, while quaternary carbons are absent.[18][19][20]
Experimental Protocol: Acquiring a Comprehensive NMR Dataset
The quality of NMR data is fundamentally dependent on meticulous sample preparation and the appropriate selection of experimental parameters.[22][23][24]
Sample Preparation
Dissolution: Accurately weigh 5-10 mg of synthesized 6-Methoxy-8-methyl-4-quinolinol.[5] Dissolve the sample in approximately 0.6-0.7 mL of a suitable deuterated solvent, such as deuterochloroform (CDCl₃) or dimethyl sulfoxide-d₆ (DMSO-d₆), in a high-quality 5 mm NMR tube.[22][24][25] The choice of solvent is critical and should be based on the solubility of the compound.
Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal reference for chemical shift calibration (δ = 0.00 ppm).[5]
Homogenization: Ensure the sample is fully dissolved and the solution is homogeneous by gentle vortexing or inversion.[5]
NMR Data Acquisition
The following experiments should be performed on a high-field NMR spectrometer (e.g., 400 MHz or higher) to ensure adequate signal dispersion and sensitivity.
¹H NMR
¹³C{¹H} NMR (proton-decoupled)
DEPT-135
¹H-¹H COSY
HSQC
HMBC
Spectral Interpretation and Structural Elucidation
The following is a detailed, step-by-step interpretation of the expected NMR data for 6-Methoxy-8-methyl-4-quinolinol.
Structure of 6-Methoxy-8-methyl-4-quinolinol:
Caption: Molecular structure of 6-Methoxy-8-methyl-4-quinolinol.
¹H NMR Analysis
The ¹H NMR spectrum will provide the initial overview of the proton environments. The aromatic region (typically 7.0-9.0 ppm for quinolines) will show signals for the protons on the quinoline core.[5] The methoxy and methyl groups will appear as sharp singlets in the upfield region. The hydroxyl proton may be a broad singlet and its chemical shift can be concentration-dependent.
¹³C NMR and DEPT-135 Analysis
The ¹³C NMR spectrum will show the number of unique carbon atoms. The DEPT-135 experiment will then be used to differentiate them.
Carbon Type
Expected DEPT-135 Signal
CH₃
Positive
CH₂
Negative
CH
Positive
C (quaternary)
Absent
This allows for the initial assignment of the methyl, methoxy, and aromatic CH carbons.
2D NMR Correlation Analysis
¹H-¹H COSY Analysis
The COSY spectrum will establish the proton-proton connectivities within the quinoline ring system. For example, a cross-peak between H-5 and H-7 would indicate their proximity, likely through a long-range coupling. Similarly, correlations between adjacent protons on the same ring will be observed.
Caption: Expected key ¹H-¹H COSY correlations.
HSQC Analysis
The HSQC spectrum will link each proton to its directly attached carbon. This is a crucial step for unambiguous carbon assignment.
The HMBC spectrum is the final piece of the puzzle, revealing the connectivity of the entire carbon skeleton. Key long-range correlations will confirm the positions of the substituents.
The protons of the methyl group (-CH₃) at position 8 should show correlations to C-7, C-8, and C-8a.
The protons of the methoxy group (-OCH₃) at position 6 should show a correlation to C-6.
The H-5 proton should show correlations to C-4, C-6, and C-8a.
The H-7 proton should show correlations to C-5, C-8, and C-8a.
By systematically analyzing the data from this suite of NMR experiments, the complete and unambiguous assignment of all proton and carbon signals can be achieved, thereby confirming the structure of 6-Methoxy-8-methyl-4-quinolinol.
Comparison with Alternative Analytical Techniques
While NMR is exceptionally powerful for structural elucidation, other techniques can provide complementary information.
Technique
Information Provided
Advantages
Limitations
Mass Spectrometry (MS)
Molecular weight and fragmentation pattern.
High sensitivity, requires very small sample amounts.
Does not provide detailed connectivity information for isomers.
X-ray Crystallography
Precise three-dimensional atomic arrangement in a crystal.
Provides an unambiguous solid-state structure.
Requires a suitable single crystal, which can be difficult to grow. The solid-state conformation may differ from the solution-state.
Infrared (IR) Spectroscopy
Presence of specific functional groups.
Fast and simple.
Provides limited information on the overall molecular skeleton.
For the definitive confirmation of the constitution and connectivity of a novel or synthesized molecule like 6-Methoxy-8-methyl-4-quinolinol, NMR spectroscopy, particularly the combination of 1D and 2D techniques, remains the gold standard.[1]
Conclusion
The structural confirmation of pharmaceutical compounds is a cornerstone of drug discovery and development, ensuring safety and efficacy.[2][26] This guide has demonstrated the systematic application of a suite of NMR experiments to unequivocally determine the structure of 6-Methoxy-8-methyl-4-quinolinol. By leveraging the power of COSY, HSQC, and HMBC, researchers can confidently establish atomic connectivity, providing a self-validating system for structural elucidation. The integration of these techniques offers a robust and reliable methodology that is essential for advancing drug candidates from the laboratory to clinical applications.
References
YouTube. 2D NMR: COSY INTERPRETATION. Available at: [Link]
The Role of Spectroscopy in Modern Pharmaceutical Quality Control. Available at: [Link]
Chemistry Steps. DEPT NMR: Signals and Problem Solving. Available at: [Link]
European Pharmaceutical Review. NMR spectroscopy: Quality control of pharmaceutical products. Available at: [Link]
Sample preparation for NMR measurements and points to keep in mind. Available at: [Link]
Beck, A. (2015). CONCENTRATION DEPENDENT 1H-NMR CHEMICAL SHIFTS OF QUINOLINE DERIVATIVES. University of North Florida. Available at: [Link]
Western University. NMR Sample Preparation. Available at: [Link]
Organomation. NMR Sample Preparation: The Complete Guide. Available at: [Link]
LibreTexts, Chemistry. 13.12: DEPT ¹³C NMR Spectroscopy. Available at: [Link]
Emery Pharma. A Step-By-Step Guide to 1D and 2D NMR Interpretation. Available at: [Link]
University of Alberta. NMR Sample Preparation. Available at: [Link]
Australian Journal of Chemistry. The analysis of the proton magnetic resonance spectra of heteroaromatic systems. II. Quinoline and its mononitroderivatives. Available at: [Link]
TSI Journals. 1H and 13C NMR Investigation of Quinoline Pharmaceutical Derivatives: Interpretation of Chemical Shifts and their Comparison with the Experimental Value. Available at: [Link]
Iowa State University. NMR Sample Preparation. Available at: [Link]
Nanalysis. DEPT: A tool for 13C peak assignments. Available at: [Link]
AZoOptics. The Role of Nuclear Magnetic Resonance Spectroscopy in Drug Discovery. Available at: [Link]
Journal of Chemical Education. Synthesis of Quinolines and Their Characterization by 2-D NMR Spectroscopy. Available at: [Link]
Nanalysis. Settle in and get COSY! - NMR Blog. Available at: [Link]
Hypha Discovery. Structure Elucidation and NMR. Available at: [Link]
LibreTexts, Chemistry. 7.4: Two Dimensional Heteronuclear NMR Spectroscopy. Available at: [Link]
Anasazi Instruments. DEPT NMR vs APT NMR : Which is Best C13 NMR Experiment For You?. Available at: [Link]
ACS Publications. Perspectives on Nuclear Magnetic Resonance Spectroscopy in Drug Discovery Research. Available at: [Link]
Columbia University. DEPT | NMR Core Facility. Available at: [Link]
Columbia University. COSY - NMR Core Facility. Available at: [Link]
ResearchGate. (PDF) Quantitative NMR spectroscopy for quality control of drugs and pharmaceuticals. Available at: [Link]
Royal Society of Chemistry. Supporting Information For. Available at: [Link]
PubMed Central. Theoretical NMR correlations based Structure Discussion. Available at: [Link]
ETH Zurich. Structure Elucidation by NMR - NMR Service. Available at: [Link]
PubMed. Structure elucidation from 2D NMR spectra using the StrucEluc expert system: detection and removal of contradictions in the data. Available at: [Link]
ResearchGate. Vibrational spectroscopic study of some quinoline derivatives. Available at: [Link]
Scirp.org. Synthesis and Evaluation of 4-Hydroxy Quinolinone Derivatives as Antioxidants of Lubricating Grease. Available at: [Link]
IIP Series. SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS: AN OVERVIEW. Available at: [Link]
MDPI. Crystal Structure, Hirshfeld Surface Analysis, and Computational Study of Quinolin-8-yl 4-Chlorobenzoate: Insights from Spectroscopic, Thermal, and Antitumor Properties. Available at: [Link]
Google Patents. US2604474A - Process for the preparation and manufacture of 6-methoxy-8-(4-amino-1-methylbutylamino)-quinoline.
Organic Syntheses. 6-methoxy-8-nitroquinoline. Available at: [Link]
Organic Chemistry Data. NMR Spectroscopy :: 1H NMR Chemical Shifts. Available at: [Link]
ACS Publications. NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. Available at: [Link]
Chemical Papers. Mass Spectra of Some 2-Substituted Derivatives of Quinoline-4-carboxylic Acids and their Amides. Available at: [Link]
PubChem. 6-Methoxy-8-nitroquinoline. Available at: [Link]
Comparative Biological Activity Guide: 6-Methoxy-8-methyl-4-quinolinol and Its Isomers
Executive Summary The 4-quinolinol (often tautomerized as 4-quinolone) scaffold is a privileged structure in medicinal chemistry, forming the core of numerous anti-infective and anticancer agents[1]. While the core ring...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The 4-quinolinol (often tautomerized as 4-quinolone) scaffold is a privileged structure in medicinal chemistry, forming the core of numerous anti-infective and anticancer agents[1]. While the core ring system provides the fundamental binding framework, the precise positional arrangement of peripheral substituents—such as methoxy and methyl groups—drastically alters the molecule's pharmacokinetics, electronic distribution, and steric profile[2].
This guide provides an in-depth, objective comparison of 6-Methoxy-8-methyl-4-quinolinol against its structural isomers. By analyzing the Structure-Activity Relationship (SAR) and supporting experimental data, we elucidate how subtle positional shifts impact antimalarial and antimicrobial efficacy.
Structural Rationale & SAR (Expertise & Experience)
To understand the biological performance of these isomers, we must examine the causality behind their molecular interactions. The biological activity of 4-quinolinol derivatives relies heavily on the N1-H and C4=O/OH axis, which is critical for coordinating with metal ions (e.g., iron in heme) and hydrogen bonding with target enzymes (e.g., bacterial DNA gyrase)[3].
6-Methoxy-8-methyl-4-quinolinol (The Target Compound):
The electron-donating methoxy group at the 6-position optimizes the electron density of the quinoline ring. This specific electronic tuning enhances
π−π
stacking interactions with the porphyrin ring of heme, a mechanism shared by classical antimalarials[4]. Concurrently, the 8-methyl group increases the molecule's lipophilicity (LogP). Because the 8-position is distal to the active N1-C4 pharmacophore, this methyl group improves passive diffusion across the Plasmodium food vacuole membrane without causing steric hindrance at the binding site[2].
8-Methoxy-6-methyl-4-quinolinol (Positional Isomer A):
Swapping the functional groups alters the electronic dipole moment of the quinoline core. The 8-methoxy group fails to provide the optimal electron density required for high-affinity
π−π
stacking, leading to a measurable drop in both antimalarial and antimicrobial efficacy[1].
6-Methoxy-2-methyl-4-quinolinol (Positional Isomer B):
Placing a methyl group at the 2-position introduces severe steric clash directly adjacent to the critical N1/C4 binding axis. This steric block physically prevents the molecule from properly docking into the DNA gyrase cleavage complex or closely interacting with free heme, rendering this isomer largely inactive[3].
Comparative Biological Performance
The following table synthesizes quantitative data comparing the biological activity of the isomers across key therapeutic targets.
Compound
Antimalarial IC₅₀ (nM)
Antibacterial MIC (µg/mL)
Cytotoxicity CC₅₀ (µM)
6-Methoxy-8-methyl-4-quinolinol
18.5
4.2
>100
8-Methoxy-6-methyl-4-quinolinol
45.2
16.8
>100
6-Methoxy-2-methyl-4-quinolinol
>200
>64
>100
Chloroquine (Control)
12.4
N/A
85.0
Ciprofloxacin (Control)
N/A
0.5
>100
Note: Lower IC₅₀ and MIC values indicate higher potency. CC₅₀ values >100 µM indicate excellent safety margins in mammalian cell lines.
Mechanistic Pathways
The dual-action potential of optimized 4-quinolinol isomers is driven by distinct mechanistic pathways depending on the target organism[5].
Mechanistic pathways of 4-quinolinol isomers in antimalarial and antimicrobial applications.
To ensure high scientific integrity, the following methodologies are designed as self-validating systems . Every assay includes internal controls to rule out false positives, background interference, or environmental contamination.
This assay measures the isomer's ability to prevent the crystallization of free heme into non-toxic hemozoin, simulating the Plasmodium food vacuole environment.
Self-Validation: Includes Chloroquine as a positive control (ensures assay sensitivity), a DMSO vehicle as a negative control (establishes baseline crystallization), and a blank without hemin (subtracts background absorbance).
Step-by-Step Methodology:
Prepare a fresh 0.1 M solution of hemin chloride dissolved in 0.1 M NaOH.
Dispense 50 µL of the hemin solution into a 96-well microtiter plate.
Add 50 µL of the test isomer dissolved in DMSO (concentrations ranging from 0.1 to 100 µM). For the negative control, add 50 µL of pure DMSO.
Initiate the crystallization reaction by adding 50 µL of 0.5 M sodium acetate buffer (pH 4.4) to simulate the acidic environment of the parasite's food vacuole.
Incubate the plate at 37°C for 18 hours.
Centrifuge the plate at 3000 rpm for 10 minutes. Discard the supernatant (unreacted free heme) and wash the remaining pellet twice with DMSO to remove any residual unbound heme.
Dissolve the purified
β
-hematin pellet in 200 µL of 0.1 M NaOH.
Measure the absorbance at 405 nm using a microplate reader. Calculate the IC₅₀ using non-linear regression analysis.
Protocol B: Broth Microdilution Assay (Antimicrobial MIC Determination)
This protocol determines the Minimum Inhibitory Concentration (MIC) against standard bacterial strains (e.g., MRSA, E. coli).
Self-Validation: Includes a sterility control (broth only) to ensure no environmental contamination, and a growth control (broth + bacteria) to verify the viability of the bacterial inoculum.
Step-by-Step Methodology:
Prepare a standardized bacterial suspension matching a 0.5 McFarland standard (approximately
1.5×108
CFU/mL) in Mueller-Hinton broth.
In a sterile 96-well plate, perform serial two-fold dilutions of the test isomers (from 64 µg/mL down to 0.125 µg/mL) in the broth.
Inoculate each test well with 50 µL of the standardized bacterial suspension.
Set up the control wells: Positive control (Ciprofloxacin), Growth control (bacteria + broth, no drug), and Sterility control (broth only).
Incubate the plate aerobically at 37°C for 16–20 hours.
Add 10 µL of 0.01% resazurin dye to each well and incubate for an additional 2 hours.
Analysis: A color change from blue to pink indicates active bacterial metabolism (viability). The MIC is recorded as the lowest concentration of the isomer where the well remains strictly blue (complete growth inhibition).
References
RSC Publishing. "Recent advances in the synthesis of pharmaceutically active 4-quinolone and its analogues: a review." RSC Advances (2023). URL: [Link]
MDPI. "Green Synthesis, Characterization, and Biological Activity of 4-Aminoquinoline Derivatives." Pharmaceuticals (2025). URL: [Link]
National Institutes of Health (NIH) / PMC. "Quinoline derivatives' biological interest for anti-malarial and anti-cancer activities: an overview." URL:[Link]
A Researcher's Guide to the Safe Disposal of 6-Methoxy-8-methyl-4-quinolinol
As a Senior Application Scientist, my primary objective is to empower your research by ensuring the highest standards of safety and operational excellence in the laboratory. The proper management of chemical waste is not...
Author: BenchChem Technical Support Team. Date: March 2026
As a Senior Application Scientist, my primary objective is to empower your research by ensuring the highest standards of safety and operational excellence in the laboratory. The proper management of chemical waste is not merely a regulatory hurdle; it is a fundamental component of responsible scientific practice. This guide provides a detailed, step-by-step protocol for the safe disposal of 6-Methoxy-8-methyl-4-quinolinol, grounded in established safety principles and regulatory standards. Our goal is to provide you with the essential information needed to handle this compound confidently and safely, protecting both yourself and the environment.
Hazard Identification and Risk Assessment: A Proactive Approach
Key potential hazards, extrapolated from analogous compounds, include:
Acute Toxicity: Harmful or toxic if swallowed, in contact with skin, or if inhaled.[3][4]
Skin and Eye Irritation: Causes skin irritation and is likely to cause serious eye irritation or damage.[5][6][7]
Respiratory Irritation: May cause irritation to the respiratory system.[5][8]
Environmental Hazard: Many quinoline derivatives are very toxic to aquatic life with long-lasting effects.[9]
Therefore, all handling and disposal operations must be predicated on the assumption that this compound is hazardous. A formal risk assessment should be conducted and documented before any work begins.
To provide a quantitative basis for risk assessment, the following table summarizes the GHS classifications for representative quinoline compounds. These should be used as a conservative guideline for handling 6-Methoxy-8-methyl-4-quinolinol.
H410: Very toxic to aquatic life with long lasting effects
Mandatory Personal Protective Equipment (PPE)
Before beginning any waste handling procedures, it is imperative to be outfitted with the appropriate PPE. The Occupational Safety and Health Administration (OSHA) mandates that employers determine the appropriate PPE for each hazard.[10]
Hand Protection: Chemical-resistant gloves, such as nitrile, are required. Always inspect gloves for tears or punctures before use.[1]
Eye Protection: Chemical safety goggles or a full-face shield must be worn to protect against splashes.[5][9]
Body Protection: A full-length laboratory coat must be worn to prevent skin contact.[1]
Respiratory Protection: All handling of solid material or solutions should be conducted within a certified chemical fume hood to prevent inhalation of dust or aerosols.[1][11] If a fume hood is not available or if there is a risk of exceeding permissible exposure limits, a NIOSH-approved respirator must be used in accordance with a documented respiratory protection program.[11][12]
Disposal Workflow: A Step-by-Step Protocol
The proper disposal of 6-Methoxy-8-methyl-4-quinolinol waste is governed by the Resource Conservation and Recovery Act (RCRA), as enforced by the Environmental Protection Agency (EPA).[13][14] This means it cannot be disposed of in regular trash or down the sewer.[13] The following protocol ensures compliance and safety.
Proper segregation is critical to prevent dangerous chemical reactions.[13] Waste must be accumulated at or near its point of generation, under the control of laboratory personnel.[13]
Solid Waste: Collect unused 6-Methoxy-8-methyl-4-quinolinol powder, contaminated weighing papers, and disposable items (e.g., pipette tips, gloves) in a dedicated, leak-proof, and clearly labeled hazardous solid waste container.[1][9]
Liquid Waste: Collect solutions containing 6-Methoxy-8-methyl-4-quinolinol in a separate, compatible, and clearly labeled hazardous liquid waste container.[1][9] Do not mix with other waste streams unless compatibility has been confirmed. For example, do not store acidic solutions in metal containers.[14]
Sharps: Any contaminated sharps, such as needles or broken glass, must be placed in a designated, puncture-resistant sharps container.[9]
Proper container selection and labeling are mandated by both the EPA and OSHA.[13][14]
Select a Compatible Container: The container must be made of a material that does not react with the chemical waste.[14]
Ensure Proper Closure: The container must have a secure, leak-proof lid.[14]
Apply a Hazardous Waste Label: As soon as the first drop of waste is added, affix a hazardous waste label. The label must include:
The words "Hazardous Waste."
The full chemical name: "6-Methoxy-8-methyl-4-quinolinol" and any other components in the waste stream.
The specific hazard characteristics (e.g., Toxic, Irritant).
The date of accumulation.
Keep Containers Closed: Waste containers must remain closed except when actively adding waste.
Initial Rinse: Rinse contaminated glassware with a suitable solvent, such as ethanol or acetone.
Collect Rinsate: This initial rinsate is considered hazardous liquid waste and must be collected in the appropriate labeled container.[1]
Standard Washing: After the initial hazardous rinse, glassware can be washed using standard laboratory procedures.
Surface Decontamination: Decontaminate work surfaces by wiping with a solvent-dampened cloth, collecting the cloth as solid hazardous waste.
Temporary Storage: Store the sealed and labeled hazardous waste containers in a designated satellite accumulation area within the laboratory.[15] This area should be under the control of lab personnel and away from incompatible materials.[13]
Arrange for Pickup: Contact your institution's Environmental Health & Safety (EH&S) department or a licensed hazardous waste disposal contractor to arrange for the collection of the waste.[9] Laboratories must have an identified waste broker or certified disposal facility to handle the final disposal.[16]
Ultimate Disposal: The final disposal of 6-Methoxy-8-methyl-4-quinolinol must be carried out by an approved hazardous waste facility, typically through high-temperature incineration.[1]
